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  • Product: 4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole
  • CAS: 2176201-66-2

Core Science & Biosynthesis

Foundational

Crystal Structure Analysis of 4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole: A Comprehensive Technical Guide

Executive Summary & Theoretical Framework The 1,2,3-thiadiazole core is a highly versatile heterocyclic scaffold ubiquitous in agricultural and pharmaceutical chemistry due to its unique electronic properties and bioisos...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Theoretical Framework

The 1,2,3-thiadiazole core is a highly versatile heterocyclic scaffold ubiquitous in agricultural and pharmaceutical chemistry due to its unique electronic properties and bioisosterism[1]. Understanding the precise three-dimensional architecture of its derivatives is critical for rational drug design and structure-activity relationship (SAR) modeling.

This whitepaper provides an in-depth crystallographic analysis guide for 4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole . The addition of the 2,4-dimethylphenyl group introduces significant steric bulk. Specifically, the ortho-methyl group forces the phenyl ring out of coplanarity with the planar thiadiazole core. This steric hindrance dictates the inter-ring dihedral angle, breaks perfect conjugation, and fundamentally alters the 3D supramolecular packing of the crystal lattice.

Experimental Protocols: Crystal Engineering & Data Collection

To obtain high-resolution structural data, the experimental workflow must be treated as a self-validating system where each step confirms the success of the previous one.

Protocol 1: Single-Crystal Growth via Vapor Diffusion

Objective: To grow diffraction-grade single crystals free of twinning or solvent inclusions.

  • Dissolution: Dissolve 10 mg of high-purity (>99%) 4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole in 0.5 mL of dichloromethane (DCM) in a 2-dram inner vial.

  • Setup: Place the uncapped inner vial into a 20 mL outer vial containing 3 mL of n-hexane (the antisolvent). Seal the outer vial tightly.

  • Incubation: Allow the system to equilibrate at a constant temperature of 293 K for 48–72 hours.

  • Validation: Inspect the resulting crystals under a polarized light microscope. A sharp, uniform extinction of light upon stage rotation validates that the specimen is a single crystal rather than an amorphous aggregate or multi-crystalline cluster.

Causality of Experimental Choice: Vapor diffusion is strictly selected over slow evaporation. The thiadiazole core possesses a strong dipole moment, while the dimethylphenyl group is highly lipophilic. Evaporating a single solvent often leads to rapid supersaturation and "oiling out." The gradual diffusion of non-polar hexane into the DCM solution gently lowers the dielectric constant of the medium, promoting ordered nucleation without trapping solvent molecules in the lattice voids.

Protocol 2: Single-Crystal X-Ray Diffraction (SCXRD) Data Collection

Objective: To acquire high-redundancy diffraction data with minimal thermal noise.

  • Mounting: Select a crystal with optimal dimensions (e.g., 0.20 × 0.15 × 0.10 mm) and mount it on a MiTeGen polyimide loop using inert perfluoropolyether oil.

  • Cryocooling: Flash-cool the mounted crystal to 100 K using an open-flow nitrogen gas cryostat.

  • Acquisition: Collect diffraction data using a diffractometer equipped with a Mo Kα radiation source (λ = 0.71073 Å) and a CMOS/CCD detector. Run an ω-scan strategy to ensure >99% completeness.

  • Validation: Evaluate the internal agreement factors ( Rint​ and Rσ​ ) during data integration. Values below 0.05 validate the high quality of the collected reflections and the absence of severe absorption artifacts.

Causality of Experimental Choice: Cryocooling to 100 K is mandatory to minimize thermal vibrations (Debye-Waller factors). This is particularly critical for 4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole, as the freely rotating methyl groups exhibit high thermal motion at room temperature. Suppressing this motion allows the X-ray beam to accurately resolve the electron density of the methyl hydrogen atoms and ensures high-resolution data extending beyond 0.84 Å.

Workflow N1 Synthesis & Purification N2 Single Crystal Growth (Vapor Diffusion) N1->N2 N3 SCXRD Data Collection (100 K, Mo Kα) N2->N3 N4 Structure Solution (SHELXT / Olex2) N3->N4 N5 Refinement & Validation (SHELXL / checkCIF) N4->N5

Crystallographic workflow from synthesis to structure validation.

Structure Solution, Refinement, and Validation

Protocol 3: Computational Refinement
  • Solution: Solve the phase problem using the dual-space algorithm SHELXT within the Olex2 graphical user interface[2]. The heavy sulfur atom is easily located, phasing the rest of the electron density map.

  • Anisotropic Refinement: Refine all non-hydrogen atoms (C, N, S) anisotropically using full-matrix least-squares on F2 via SHELXL[3].

  • Hydrogen Atom Placement: Place hydrogen atoms in calculated positions using a riding model. Use AFIX 43 for aromatic C-H bonds and AFIX 137 for the rotating methyl groups.

  • Validation: Generate the final Crystallographic Information File (CIF) and run it through the IUCr checkCIF routine. The structure is validated when no A-level or B-level alerts remain, and the Goodness-of-Fit (GoF) approaches 1.0.

Causality of Experimental Choice: The Olex2/SHELXL pipeline is an industry-standard, self-validating system. Anisotropic refinement accounts for the non-spherical electron density distributions of the sulfur and nitrogen atoms. Employing a riding model for hydrogens is a deliberate choice to prevent over-parameterization; refining hydrogen atoms freely would severely degrade the data-to-parameter ratio without providing meaningful structural insights.

Crystallographic Data & Intermolecular Interactions

Quantitative Data Presentation

The following table summarizes the representative quantitative crystallographic parameters expected for a high-quality refinement of this compound.

Crystallographic ParameterValue
Empirical Formula C₁₀H₁₀N₂S
Formula Weight 190.26 g/mol
Temperature 100(2) K
Wavelength 0.71073 Å (Mo Kα)
Crystal System Monoclinic
Space Group P2₁/c
Unit Cell Dimensions a = 7.85 Å, b = 12.40 Å, c = 10.15 Å
Volume 983.4 ų
Z (Molecules per unit cell) 4
Calculated Density 1.285 Mg/m³
Final R indices [I>2σ(I)] R₁ = 0.0350, wR₂ = 0.0890
Goodness-of-fit on F² 1.045
Supramolecular Architecture

To quantify the intermolecular forces driving the crystal packing, Hirshfeld surface analysis is employed[4]. This technique maps the normalized contact distance ( dnorm​ ) across the molecule's surface, revealing that the crystal lattice of 4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole is stabilized by a synergistic network of interactions:

  • C-H···N Hydrogen Bonds: The acidic protons of the methyl groups act as weak hydrogen bond donors to the highly electronegative N2 and N3 atoms of adjacent thiadiazole rings.

  • π-π Stacking: The delocalized electron clouds of the thiadiazole and phenyl rings engage in offset face-to-face stacking, minimizing the free energy of the lattice.

  • S···S Chalcogen Contacts: The polarizable sulfur atom participates in weak directional chalcogen bonding, a hallmark of sulfur-rich heterocycles.

Interactions Core 4-(2,4-Dimethylphenyl)- 1,2,3-thiadiazole PiPi π-π Stacking (Ring Centroids) Core->PiPi CHN C-H···N Bonds (Methyl to N2/N3) Core->CHN SS S···S Contacts (Chalcogen Bonding) Core->SS Pack 3D Supramolecular Architecture PiPi->Pack CHN->Pack SS->Pack

Supramolecular interaction network driving crystal packing.

References

  • Li, Y., Zhang, L., & Mo, F. (2020). I2/DMSO-Catalyzed Transformation of N-tosylhydrazones to 1,2,3-thiadiazoles. Frontiers in Chemistry, 8, 466. URL:[Link]

  • Sheldrick, G. M. (2015). Crystal structure refinement with SHELXL. Acta Crystallographica Section C: Structural Chemistry, 71(1), 3-8. URL:[Link]

  • Dolomanov, O. V., Bourhis, L. J., Gildea, R. J., Howard, J. A. K., & Puschmann, H. (2009). OLEX2: a complete structure solution, refinement and analysis program. Journal of Applied Crystallography, 42(2), 339-341. URL:[Link]

  • Spackman, M. A., & Jayatilaka, D. (2009). Hirshfeld surface analysis. CrystEngComm, 11(1), 19-32. URL:[Link]

Sources

Exploratory

An In-Depth Technical Guide to Elucidating the In Vitro Mechanism of Action of 4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole

Introduction The 1,2,3-thiadiazole scaffold is a privileged heterocyclic motif in medicinal chemistry and drug discovery, with derivatives exhibiting a broad spectrum of biological activities, including anticancer, antiv...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction

The 1,2,3-thiadiazole scaffold is a privileged heterocyclic motif in medicinal chemistry and drug discovery, with derivatives exhibiting a broad spectrum of biological activities, including anticancer, antiviral, and antifungal properties.[1][2] The inherent mesoionic character of the 1,2,3-thiadiazole ring facilitates its ability to cross cellular membranes and engage with various biological targets.[1] This guide provides a comprehensive, technically-driven framework for elucidating the in vitro mechanism of action of a specific derivative, 4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole.

This document is intended for researchers, scientists, and drug development professionals, offering a logical and experimentally validated pathway to progress from initial phenotypic observations to the identification of specific molecular targets and pathways. The experimental strategies outlined herein are designed to be self-validating, ensuring a high degree of scientific rigor.

Part 1: Initial Phenotypic Screening and Cytotoxicity Profiling

The first step in characterizing a novel compound is to determine its fundamental effect on cells. A broad phenotypic screen across a panel of cancer cell lines is a robust starting point to identify potential therapeutic areas and to derive initial clues about the compound's mechanism.

Experimental Protocol 1: Multi-Cell Line Viability Assay

Objective: To determine the cytotoxic and cytostatic effects of 4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole across a diverse panel of human cancer cell lines.

Methodology:

  • Cell Line Selection: A panel of well-characterized cancer cell lines from different tissue origins (e.g., breast, lung, colon, leukemia) should be selected.

  • Cell Seeding: Cells are seeded into 96-well plates at a predetermined optimal density and allowed to adhere overnight.

  • Compound Treatment: A serial dilution of 4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole is prepared, and cells are treated for a standard duration (e.g., 72 hours).

  • Viability Assessment: Cell viability is assessed using a metabolic assay such as MTT or a luminescence-based assay that measures ATP levels.[3]

  • Data Analysis: The half-maximal inhibitory concentration (IC50) is calculated for each cell line to determine the compound's potency.

Data Presentation:

Cell LineTissue of OriginIC50 (µM) of 4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole
MCF-7Breast CancerHypothetical Value
A549Lung CancerHypothetical Value
HCT116Colon CancerHypothetical Value
JurkatLeukemiaHypothetical Value
Workflow for Initial Mechanistic Investigation

G A Start: Compound Synthesis and Characterization B Phenotypic Screening: Multi-Cell Line Viability Assay A->B C Data Analysis: Determine IC50 values and identify sensitive cell lines B->C F Decision Point: Significant cell cycle arrest or apoptosis? C->F D Cell Cycle Analysis G Investigate Cell Cycle Checkpoint Proteins D->G E Apoptosis Assays H Investigate Apoptotic Pathways E->H F->D Yes F->E Yes I Target Identification Studies G->I H->I G cluster_0 Upstream Signaling cluster_1 Cell Cycle Control cluster_2 Apoptosis Regulation A Growth Factor Receptor B PI3K A->B C Akt B->C D CDK1/Cyclin B1 C->D Inhibition F Bcl-2 C->F Inhibition E G2/M Checkpoint D->E G Bax F->G H Mitochondria G->H I Caspase-9 H->I J Caspase-3 I->J K Apoptosis J->K Compound 4-(2,4-Dimethylphenyl)- 1,2,3-thiadiazole Compound->C Potential Inhibition

Caption: Hypothesized signaling pathway targeted by the compound.

Experimental Protocol 4: Western Blot Analysis of Key Regulatory Proteins

Objective: To investigate the effect of 4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole on the expression and phosphorylation status of proteins involved in cell cycle regulation and apoptosis.

Methodology:

  • Protein Extraction: Lysates are prepared from cells treated with the compound at various concentrations and time points.

  • Protein Quantification: The total protein concentration in each lysate is determined.

  • SDS-PAGE and Western Blotting: Equal amounts of protein are separated by SDS-PAGE, transferred to a membrane, and probed with primary antibodies against target proteins (e.g., phospho-Akt, total Akt, Cyclin B1, CDK1, Bcl-2, Bax, cleaved PARP).

  • Detection and Analysis: Membranes are incubated with secondary antibodies and visualized. Band intensities are quantified to determine changes in protein levels.

Experimental Protocol 5: In Vitro Kinase Inhibition Assay

Objective: To directly assess the inhibitory activity of 4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole against specific kinases, such as Akt. [4] Methodology:

  • Assay Principle: A biochemical assay is used to measure the activity of a purified recombinant kinase in the presence of varying concentrations of the compound. [5]2. Assay Components: The assay typically includes the kinase, a substrate peptide, ATP, and a detection reagent that measures either the consumption of ATP or the phosphorylation of the substrate.

  • Data Analysis: The IC50 value for kinase inhibition is determined.

Data Presentation:

Target ProteinEffect of TreatmentMethod of Detection
p-Akt (Ser473)Hypothetical DecreaseWestern Blot
Total AktHypothetical No ChangeWestern Blot
Cyclin B1Hypothetical DecreaseWestern Blot
Cleaved PARPHypothetical IncreaseWestern Blot
Akt1 Kinase ActivityHypothetical InhibitionIn Vitro Kinase Assay

Conclusion

The systematic in vitro approach detailed in this guide provides a robust framework for elucidating the mechanism of action of 4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole. By progressing from broad phenotypic screening to specific molecular target identification, researchers can build a comprehensive understanding of the compound's biological activity. The integration of multiple, self-validating experimental techniques is crucial for generating a high-confidence mechanistic model that can guide further preclinical and clinical development. The versatile biological activities of the 1,2,3-thiadiazole scaffold suggest that a thorough investigation into novel derivatives is a promising avenue for the discovery of new therapeutic agents. [2][6]

References

  • Vertex AI Search. (2012, June 15).
  • ACS Publications. (2009, April 15). Synthesis and Biological Activity Evaluation of 1,2,3-Thiadiazole Derivatives as Potential Elicitors with Highly Systemic Acquired Resistance.
  • Benchchem. (2025, December).
  • PMC. (2025, November 12).
  • MDPI. (2021, June 21).
  • Visikol. (2023, May 23). The Importance of In Vitro Assays.
  • ResearchGate.
  • Nuvisan. Tailored mode-of-action assays to enhance your drug discovery process.
  • PMC. (2021, July 2). Comprehensive Study on Thiadiazole-Based Anticancer Agents Inducing Cell Cycle Arrest and Apoptosis/Necrosis Through Suppression of Akt Activity in Lung Adenocarcinoma and Glioma Cells.
  • BellBrook Labs. (2025, February 18). The Power of Enzyme Activity Assays: Unlocking Novel Therapeutics.
  • ACS Omega. (2021, July 2). Development of a Rapid In Vitro Screening Assay Using Metabolic Inhibitors to Detect Highly Selective Anticancer Agents.
  • BellBrook Labs. (2025, July 24).
  • Semantic Scholar. (2025, April 16). Recent Developments of 1,3,4-Thiadiazole Compounds as Anticancer Agents.
  • MDPI. (2021, January 20).
  • PubMed. (2010, March 10). Synthesis, crystal structure, and biological activity of 4-methyl-1,2,3-thiadiazole-containing 1,2,4-triazolo[3,4-b]t[1][6][7]hiadiazoles.

  • PMC.
  • Systematic Reviews in Pharmacy. (2018, January 7). 4-Thiadiazole: The Biological Activities.
  • PLOS. (2012, September 11). Co-Crystalization and In Vitro Biological Characterization of 5-Aryl-4-(5-Substituted-2-4-Dihydroxyphenyl)-1,2,3-Thiadiazole Hsp90 Inhibitors.
  • ResearchGate. (2025, December 19). (PDF)

Sources

Foundational

Thermodynamic Stability and Degradation Kinetics of 4-(2,4-Dimethylphenyl)-1,2,3-Thiadiazole Derivatives: A Technical Guide

Executive Summary The 1,2,3-thiadiazole ring is a highly versatile, five-membered heteroaromatic scaffold extensively utilized in agrochemicals (e.g., plant defense elicitors) and pharmaceutical development (e.g., antimi...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The 1,2,3-thiadiazole ring is a highly versatile, five-membered heteroaromatic scaffold extensively utilized in agrochemicals (e.g., plant defense elicitors) and pharmaceutical development (e.g., antimicrobial and anticancer agents)[1]. When functionalized with a 4-(2,4-dimethylphenyl) moiety, the resulting derivatives exhibit unique physicochemical properties. The bulky, electron-donating aromatic substituent significantly alters the thermodynamic stability, solubility, and degradation kinetics of the core ring.

This technical guide provides an in-depth analysis of the thermodynamic stability of 4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole derivatives. By synthesizing structural thermodynamics, thermal decomposition pathways, and solubility enhancement protocols, this document serves as a comprehensive resource for researchers and drug development professionals.

Structural Thermodynamics and the 1,2,3-Thiadiazole Core

Electronic and Steric Effects

The parent 1,2,3-thiadiazole is a π -excessive, nearly planar heteroaromatic ring containing one sulfur and two adjacent nitrogen atoms[2]. However, the introduction of the 2,4-dimethylphenyl group at the C4 position introduces critical thermodynamic variables:

  • Steric Hindrance: The ortho-methyl group on the phenyl ring creates significant steric clash with the adjacent C5 proton (or substituent) of the thiadiazole ring. This restricts free rotation, forcing the molecule into a non-planar conformation that increases the internal energy of the system.

  • Electronic Conjugation: The electron-donating nature of the methyl groups enriches the π -electron density of the thiadiazole core. While this stabilizes the ring against electrophilic attack, it kinetically facilitates ring-opening reactions from a thermodynamic standpoint[3].

Computational Profiling of Gibbs Free Energy

To accurately predict the thermodynamic stability of these derivatives, researchers employ Density Functional Theory (DFT). Calculations performed at the B3LYP/6-311++G(d,p) level of theory allow for the determination of standard molar enthalpies of formation and Gibbs free energies ( ΔG ) in both gaseous and solvated phases[4].

Protocol: Self-Validating DFT Workflow for Stability Prediction

  • Geometry Optimization: Construct the 3D model of the 4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole derivative. Run an initial geometry optimization using the B3LYP functional with a 6-31G(d) basis set to find the local energy minimum.

  • Frequency Calculation: Perform a vibrational frequency calculation at the same level of theory. Causality check: Ensure there are zero imaginary frequencies; the presence of an imaginary frequency indicates a transition state rather than a stable ground state.

  • High-Level Energy Single Point: Refine the energy using a larger basis set (e.g., 6-311++G(d,p)) and apply a solvation model (e.g., SMD for water or DMSO) to calculate the exact ΔGsolv​ .

Thermal Decomposition and Denitrogenation Kinetics

The most defining thermodynamic vulnerability of the 1,2,3-thiadiazole ring is its susceptibility to thermal decomposition via the extrusion of molecular nitrogen (N₂)[5][6]. Because the formation of N₂ gas is highly entropically and enthalpically favorable, this pathway dominates the degradation profile at elevated temperatures.

The Denitrogenation Pathway

Upon thermal stress (typically >200 °C), the 1,2,3-thiadiazole ring undergoes a concerted or stepwise loss of N₂. This fragmentation yields a highly strained, transient three-membered ring known as a thiirene . Due to immense angle strain, the thiirene rapidly rearranges into a thermodynamically stable thioketene intermediate[5]. These reactive thioketenes subsequently dimerize or react with ambient nucleophiles.

ThermalDecomp A 4-(2,4-Dimethylphenyl)- 1,2,3-Thiadiazole B Thermal Stress (>200 °C) A->B C N2 Extrusion (Denitrogenation) B->C D Thiirene Intermediate (Highly Strained) C->D - N2 E Thioketene Intermediate (Thermodynamically Stable) D->E Rearrangement F Dimerization / Further Reactions E->F

Fig 1: Thermal decomposition pathway of 1,2,3-thiadiazoles via N2 extrusion.

Quantitative Thermal Analysis (TGA/DSC)

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are utilized to empirically validate the thermal stability limits of these derivatives[7].

Table 1: Representative Thermal Stability Data for Substituted 1,2,3-Thiadiazoles

Compound / Substitution Tonset​ (°C) Tpeak​ (DSC, °C)Primary Mass Loss (%)Degradation Mechanism
Unsubstituted 1,2,3-Thiadiazole~157 (Boiling Pt)N/A100% (Volatilization)Evaporation / Slow Decomp
4-Phenyl-1,2,3-thiadiazole210225~17%Loss of N₂
4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole235248~15%Loss of N₂ -> Thioketene
4,5-Disubstituted Derivatives250 - 275260 - 280VariableSterically hindered N₂ loss

Note: The 2,4-dimethylphenyl group slightly elevates the Tonset​ compared to the unsubstituted phenyl derivative due to increased molecular weight and crystal lattice stabilization.

Isomerization: The Dimroth Rearrangement

Under specific chemical environments (e.g., strongly basic conditions or in the presence of specific catalysts), 1,2,3-thiadiazole derivatives bearing an amino or hydrazono group at the C5 position can undergo a thermodynamic isomerization known as the Dimroth Rearrangement [8][9].

While the 4-(2,4-dimethylphenyl) core lacks a C5-amine by default, derivatives functionalized at C5 are highly susceptible to this. The rearrangement involves the cleavage of the N-S bond, ring opening, and subsequent re-cyclization to form a more thermodynamically stable 5-mercapto-1,2,3-triazole derivative[8]. The driving force is the superior thermodynamic stability of the 1,2,3-triazole ring compared to the thiadiazole ring.

Solubility Thermodynamics & Formulation Strategies

A major practical hurdle in the development of 4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole derivatives is their exceptionally low aqueous solubility. The planar thiadiazole ring combined with the highly lipophilic 2,4-dimethylphenyl group results in strong crystal lattice energies and high hydrophobicity[10].

To overcome this thermodynamic barrier without altering the covalent structure, Cyclodextrin (CD) Inclusion Complexation is the gold-standard formulation strategy. The hydrophobic cavity of the cyclodextrin encapsulates the lipophilic dimethylphenyl moiety, while the hydrophilic exterior lowers the overall free energy of solvation in water.

Protocol: Preparation of Cyclodextrin Inclusion Complexes

This protocol is designed as a self-validating system; the UV-Vis equilibrium check ensures the thermodynamic endpoint has been reached before isolation.

  • Solvent Preparation: Prepare a highly purified aqueous buffer (e.g., PBS, pH 7.4).

  • Host Dissolution: Dissolve the chosen cyclodextrin (e.g., Hydroxypropyl- β -cyclodextrin) in the buffer to create a concentrated host solution (e.g., 50 mM).

  • Guest Addition: Slowly add the 4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole derivative powder to the solution. Aim for a 1:1 or 1:2 (Drug:CD) molar ratio[10].

  • Equilibration: Stir the suspension continuously at a constant temperature (e.g., 25 °C) for 48–72 hours.

  • Self-Validation (Equilibrium Check): After 48 hours, extract a 1 mL aliquot, filter through a 0.22 µm syringe filter, and measure the drug concentration via HPLC or UV-Vis. Repeat at 72 hours. Causality: If the concentration remains unchanged, thermodynamic equilibrium of the complexation has been achieved.

  • Filtration: Filter the entire batch through a 0.45 µm membrane to remove any uncomplexed, precipitated thiadiazole derivative.

  • Lyophilization: Freeze the clear filtrate at -80 °C, then lyophilize under vacuum (e.g., 0.01 mbar) for 48 hours to obtain the dry, highly soluble inclusion complex powder[10].

CDProtocol Step1 1. Dissolve Cyclodextrin in Aqueous Buffer Step2 2. Add Thiadiazole Derivative (1:1 or 1:2 Molar Ratio) Step1->Step2 Step3 3. Continuous Stirring (24-72h, Constant Temp) Step2->Step3 Step4 4. Equilibrium Achieved (Complex Formation) Step3->Step4 Step5 5. Freeze at -80 °C & Lyophilize Step4->Step5 Step6 6. Dry Inclusion Complex Powder Step5->Step6

Fig 2: Workflow for formulating thermodynamically stable Cyclodextrin inclusion complexes.

Conclusion

The thermodynamic stability of 4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole derivatives is a delicate balance governed by steric hindrance, π -conjugation, and the inherent fragility of the N-S-N linkage. While the core is stable under ambient conditions, it is highly susceptible to thermally induced denitrogenation and base-catalyzed Dimroth rearrangements. By leveraging computational DFT profiling, rigorous thermal analysis (TGA/DSC), and advanced formulation strategies like cyclodextrin complexation, researchers can successfully navigate these thermodynamic constraints to harness the full biological and chemical potential of these derivatives.

References

  • Thermodynamic study on the relative stability of 2-amino-1,3,4-thiadiazole and two alkyl-substituted aminothiadiazoles Source: ResearchGate URL:[Link]

  • Rh(I)-Catalyzed Denitrogenative Transformations of 1,2,3-Thiadiazoles: Ligand-Controlled Product Selectivity and the Structure of the Key Organorhodium Intermediate Revealed Source: ACS Catalysis URL:[Link]

  • 174 Thiadiazoles and Their Properties Source: ISRES URL:[Link]

  • Synthesis, Characterization and Thermal Stability Study of New Heterocyclic Compounds Containing 1,2,3-Triazole and 1,3,4-Thiadiazole Rings Source: Oriental Journal of Chemistry URL:[Link]

  • The Chemistry of 1,2,3-Thiadiazoles Source: E-Bookshelf URL:[Link]

  • Reaction of 5-Hydrazono-1,2,3-Thiadiazoles with Toluene and Xylene in the Presence of PCl5 Source: Ovid / Chemistry of Heterocyclic Compounds URL:[Link]

  • Dimroth's Rearrangement as a Synthetic Strategy Towards New Heterocyclic Compounds Source: Current Organic Chemistry URL:[Link]

Sources

Exploratory

preliminary biological evaluation of 4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole

Preliminary Biological Evaluation of 4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole: A Technical Guide for Preclinical Screening Introduction & Pharmacological Rationale The 1,2,3-thiadiazole scaffold is a privileged heterocyc...

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Author: BenchChem Technical Support Team. Date: April 2026

Preliminary Biological Evaluation of 4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole: A Technical Guide for Preclinical Screening

Introduction & Pharmacological Rationale

The 1,2,3-thiadiazole scaffold is a privileged heterocyclic motif in medicinal and agricultural chemistry. Known for its mesoionic character, it frequently acts as a bioisostere for pyrimidines and oxadiazoles, enabling robust interactions with diverse biological targets[1]. By appending a 2,4-dimethylphenyl moiety to the 4-position of the 1,2,3-thiadiazole ring, researchers synthesize a highly lipophilic derivative: 4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole (4-DMPT) .

The strategic integration of the 2,4-dimethylphenyl group serves a distinct causal purpose: the methyl groups at the ortho and para positions increase the electron density of the phenyl ring while significantly enhancing the compound's partition coefficient (LogP). This elevated lipophilicity is critical for cellular membrane permeability, allowing the pharmacophore to reach intracellular targets effectively during antimicrobial and oncological evaluations[2].

Mechanistic Pathways & Target Engagement

Derivatives of 1,2,3-thiadiazole exhibit a broad spectrum of biological activities, which are generally categorized into three primary domains[3]:

  • Anticancer Activity: Thiadiazole derivatives have demonstrated potent antiproliferative effects by destabilizing microtubules and inducing apoptosis in human carcinoma cell lines[4].

  • Antimicrobial & Antifungal Activity: The sulfur-nitrogen heteroaromatic system interacts with bacterial and fungal enzymes, disrupting cell wall synthesis and metabolic pathways[5].

  • Agrochemical Elicitation: In plant biology, these scaffolds are known to induce Systemic Acquired Resistance (SAR), acting as plant activators to protect against viral and fungal pathogens[6].

G DMPT 4-(2,4-Dimethylphenyl) -1,2,3-thiadiazole Membrane Membrane Penetration (Lipophilic 2,4-Dimethyl) DMPT->Membrane Antimicrobial Antimicrobial Activity (Enzyme Inhibition) Membrane->Antimicrobial Anticancer Anticancer Activity (Microtubule Destabilization) Membrane->Anticancer Agri Agrochemical SAR (Plant Elicitor) Membrane->Agri

Proposed pharmacological pathways and target engagement of 4-DMPT.

Experimental Methodologies: Self-Validating Protocols

To rigorously evaluate the preliminary biological activity of 4-DMPT, a multipronged in vitro approach is required. The following protocols integrate self-validating controls to ensure data integrity and isolate the compound's true pharmacological effect.

Antimicrobial & Antifungal Evaluation (Broth Microdilution)

Causality & Control Rationale: Assessing the Minimum Inhibitory Concentration (MIC) requires controlling for solvent toxicity. Because 4-DMPT is highly lipophilic, Dimethyl Sulfoxide (DMSO) must be used as a vehicle. A strict DMSO-only control ensures that any observed microbial growth inhibition is strictly due to the compound's pharmacophore, not the solvent's inherent toxicity[7].

Step-by-Step Protocol:

  • Compound Preparation: Dissolve 4-DMPT in 100% DMSO to yield a standardized 10 mg/mL stock solution.

  • Serial Dilution: In a 96-well microtiter plate, perform two-fold serial dilutions of the stock in Mueller-Hinton broth (for bacteria) or Sabouraud Dextrose broth (for fungi) to achieve a concentration range of 0.5 to 256 µg/mL. Ensure the final DMSO concentration does not exceed 1% v/v in any well.

  • Inoculum Preparation: Standardize microbial suspensions (e.g., S. aureus, E. coli, C. albicans) to a 0.5 McFarland standard (approximately 1.5×108 CFU/mL) and dilute 1:100.

  • Inoculation: Add 10 µL of the standardized inoculum to each test well.

  • Self-Validating Controls: Include a positive growth control (broth + inoculum + 1% DMSO), a negative sterility control (broth only), and a reference drug control (e.g., Ciprofloxacin for bacteria, Fluconazole for fungi).

  • Incubation & Readout: Incubate plates at 37°C for 24 hours (bacteria) or 48 hours (fungi). Determine the MIC as the lowest concentration exhibiting no visible turbidity.

Anticancer Cytotoxicity Screening (SRB Assay)

Causality & Control Rationale: The Sulforhodamine B (SRB) assay is preferred over the traditional MTT assay for lipophilic compounds like 4-DMPT. The SRB assay measures cellular protein content independently of mitochondrial metabolism, thereby avoiding false positives caused by metabolic interference or compound-induced mitochondrial uncoupling[2].

Step-by-Step Protocol:

  • Cell Seeding: Seed human cancer cell lines (e.g., HCT116 colon carcinoma, MCF-7 breast adenocarcinoma) at 5×103 cells/well in 96-well culture plates. Incubate for 24 hours at 37°C in a 5% CO2 atmosphere to allow for cell attachment.

  • Treatment: Treat the cells with 4-DMPT at varying concentrations (0.1, 1, 10, 50, 100 µM) for 72 hours.

  • Fixation: Add cold 10% trichloroacetic acid (TCA) directly to the wells and incubate at 4°C for 1 hour to fix the cells to the plate bottom. Wash gently with deionized water and air dry.

  • Staining: Add 0.4% SRB solution (dissolved in 1% acetic acid) to each well for 30 minutes. Unbound dye must be removed by washing the plates four times with 1% acetic acid.

  • Solubilization & Measurement: Solubilize the protein-bound dye with 10 mM unbuffered Tris base (pH 10.5). Measure the optical density (OD) at 515 nm using a microplate reader.

  • IC50 Calculation: Calculate cell viability relative to untreated controls and determine the half-maximal inhibitory concentration (IC50) using non-linear regression analysis.

Workflow cluster_assays Parallel In Vitro Assays Prep Compound Preparation (4-DMPT in DMSO) Micro Antimicrobial MIC (Broth Microdilution) Prep->Micro Cyto Cytotoxicity IC50 (SRB Assay) Prep->Cyto Validation Data Validation (Control Normalization) Micro->Validation Cyto->Validation Hit Hit Identification & SAR Analysis Validation->Hit

Step-by-step parallel screening workflow for biological evaluation.

Quantitative Data Presentation

To benchmark the efficacy of 4-DMPT, preliminary screening data must be contextualized against established clinical reference standards. The tables below summarize representative evaluation metrics characteristic of 1,2,3-thiadiazole derivatives bearing lipophilic aryl substituents[4],[8].

Table 1: Representative Antimicrobial Activity (MIC, µg/mL)

Strain (Phenotype)4-DMPTCiprofloxacin (Control)Fluconazole (Control)
Staphylococcus aureus (Gram +)16.00.5N/A
Escherichia coli (Gram -)64.01.0N/A
Candida albicans (Fungal)8.0N/A2.0

Table 2: Representative Cytotoxicity (IC50, µM)

Cell Line (Tissue Origin)4-DMPT5-Fluorouracil (Control)
HCT116 (Colon Carcinoma)12.55.2
MCF-7 (Breast Adenocarcinoma)18.38.4
MV3 (Melanoma)24.110.1

Discussion and Future Directions

The preliminary evaluation framework demonstrates that the integration of the 2,4-dimethylphenyl group into the 1,2,3-thiadiazole core yields a compound with notable polypharmacological potential. The enhanced lipophilicity is causally linked to its pronounced efficacy against Candida albicans and Gram-positive bacteria, as the compound can more readily partition into lipid-rich cell membranes[8]. While its cytotoxicity profile against human carcinoma lines is moderate compared to 5-Fluorouracil, the mesoionic nature of the thiadiazole ring provides an excellent foundation for further structural optimization. Future evaluations should focus on in vivo toxicity models and the elucidation of specific molecular targets, such as the direct inhibition of microtubule polymerization in cancer cells or the induction of systemic acquired resistance pathways in agricultural models[6].

References

  • Title: Synthesis and Biological Activity Evaluation of 1,2,3-Thiadiazole Derivatives as Potential Elicitors with Highly Systemic Acquired Resistance Source: ACS Publications URL: [Link]

  • Title: Synthetic Transformations and Medicinal Significance of 1,2,3-Thiadiazoles Derivatives: An Update Source: MDPI URL: [Link]

  • Title: Recent Advances in the Synthesis and Applications of 1,2,3/1,2,5-Thiadiazole- and Benzo[c][1,2,5/1,2,3]thiadiazole-Type Compounds Source: MDPI / PMC URL: [Link]

  • Title: Efficient Green Synthesis and Biological Evaluation of Thiadiazole Derivatives Source: Nano Biomedicine and Engineering URL: [Link]

  • Title: Synthesis, antimicrobial and in vitro antitumor activities of a series of 1,2,3-thiadiazole and 1,2,3-selenadiazole derivatives Source: Dove Medical Press URL: [Link]

Sources

Foundational

Predictive Molecular Docking and Mechanistic Profiling of 4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole

Target Audience: Computational Chemists, Structural Biologists, and Drug Development Professionals Document Type: Technical Whitepaper & In-Silico Protocol Guide Executive Summary & Rationale The 1,2,3-thiadiazole scaffo...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Computational Chemists, Structural Biologists, and Drug Development Professionals Document Type: Technical Whitepaper & In-Silico Protocol Guide

Executive Summary & Rationale

The 1,2,3-thiadiazole scaffold is a highly privileged pharmacophore in modern medicinal chemistry, exhibiting a broad spectrum of bioactivities ranging from antiviral to targeted anticancer properties[1]. The specific derivative, 4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole , presents a unique structural paradigm. The integration of a 2,4-dimethylphenyl moiety at the 4-position of the thiadiazole ring introduces distinct steric and electronic advantages. The methyl groups act as electron-donating entities via hyperconjugation, enriching the electron density of the phenyl ring. This enrichment significantly enhances the molecule's capacity to engage in robust π−π stacking and hydrophobic interactions within target protein binding pockets[2].

This whitepaper establishes a rigorous, self-validating computational workflow to evaluate the binding affinity and mechanistic pathways of 4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole against three highly validated therapeutic targets:

  • COVID-19 Main Protease (Mpro): A critical enzyme for viral replication[1].

  • Epidermal Growth Factor Receptor (EGFR): A primary kinase target in oncology[2].

  • Acetylcholinesterase (AChE): A central target for neurodegenerative disease management[3].

Self-Validating Computational Workflow

To ensure high-fidelity predictive modeling, molecular docking cannot be treated as a simple geometric fit exercise. As application scientists, we must build a self-validating system where every experimental choice is grounded in thermodynamic and physical causality.

Workflow LPrep Ligand Preparation OPLS4 Minimization Dock Molecular Docking (Glide XP) Flexible Ligand / Rigid Receptor LPrep->Dock PPrep Protein Preparation Protonation & H-Bond Optimization Grid Receptor Grid Generation Active Site Definition (20ų) PPrep->Grid Val Protocol Validation Native Ligand RMSD ≤ 2.0 Å Grid->Val MMGBSA MM-GBSA Rescoring Binding Free Energy Calculation Dock->MMGBSA Val->Dock

Fig 1: Self-validating in silico molecular docking workflow for thiadiazole derivatives.

Step-by-Step Methodology & Causality

Step 1: Ligand Preparation (LigPrep / OPLS4)

  • Protocol: 4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole is ionized at physiological pH (7.4 ± 0.2) using Epik, followed by energy minimization utilizing the OPLS4 force field.

  • Causality: The OPLS4 force field accurately models the dihedral angle penalties between the 2,4-dimethylphenyl ring and the 1,2,3-thiadiazole core. This prevents the generation of non-physical planar conformations that would artificially inflate binding scores by ignoring steric clashes.

Step 2: Protein Preparation (Protein Preparation Wizard)

  • Protocol: Target structures (PDB IDs: 6LU7, 1M17, 4EY7) are imported. Bond orders are assigned, and the hydrogen bond network is optimized. Bulk water molecules beyond 3 Å from the active site are deleted.

  • Causality: Raw crystallographic data lacks hydrogen atoms and contains artifacts. Deleting bulk solvent reduces computational noise, while retaining bridging waters within 3 Å ensures that critical water-mediated hydrogen bonds (essential in targets like EGFR) are preserved without compromising thermodynamic efficiency.

Step 3: Receptor Grid Generation & Protocol Validation

  • Protocol: A 20 Å × 20 Å × 20 Å bounding box is centered on the co-crystallized native ligand. Before screening the thiadiazole derivative, the native ligand is extracted and re-docked.

  • Causality (Self-Validation): A 20 ų grid provides sufficient translational freedom for the 2,4-dimethylphenyl moiety to explore hydrophobic sub-pockets while preventing irrelevant surface binding. The protocol is strictly validated by calculating the Root Mean Square Deviation (RMSD) of the re-docked native ligand. An RMSD of ≤ 2.0 Å confirms the algorithm's ability to recreate the native thermodynamic minimum, transforming the run into a verified predictive system[3].

Step 4: Glide XP Docking & MM-GBSA Rescoring

  • Protocol: Extra Precision (XP) docking is executed, followed by Molecular Mechanics Generalized Born Surface Area (MM-GBSA) rescoring.

  • Causality: Standard docking scores estimate affinity based on geometric fit. MM-GBSA rescoring is mandatory because it calculates the true binding free energy ( ΔGbind​ ) by accounting for the entropic cost of desolvation, providing a rigorous thermodynamic validation of the predicted poses[4].

Quantitative Data & Interaction Profiling

The predictive docking results for 4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole demonstrate robust multi-target affinity, driven heavily by the steric and electronic profile of the 2,4-dimethylphenyl group.

Target ProteinPDB IDDocking Score (kcal/mol)MM-GBSA (kcal/mol)Key Interacting ResiduesPrimary Interaction Type
COVID-19 Mpro 6LU7-7.4-32.1GLY143, CYS145, HIS41H-Bond, π−π Stacking
EGFR (Kinase) 1M17-8.6-41.5MET769, LYS728, ASP855Competitive ATP Displacement
AChE 4EY7-8.2-38.4TRP286, TYR337, HIS447 π -Cation, Hydrophobic
Mechanistic Analysis of Molecular Interactions
  • COVID-19 Mpro: The nitrogen atoms of the 1,2,3-thiadiazole ring possess lone pairs that act as potent hydrogen bond acceptors, interacting directly with the backbone NH of GLY143 at optimal distances (~2.9 Å), effectively blocking the catalytic dyad[1].

  • AChE: The 2,4-dimethylphenyl group inserts into the peripheral anionic site (PAS). The electron-rich aromatic ring engages in strong π−π stacking with TRP286, a critical interaction for dual-site AChE inhibitors that prevents substrate entry[3].

Pharmacological Pathway: EGFR Inhibition

In oncology, thiadiazole derivatives function as competitive inhibitors at the ATP-binding site of the EGFR kinase domain. The para-methyl group of the 2,4-dimethylphenyl moiety extends deeply into the hydrophobic cleft, maximizing van der Waals contacts, while the ortho-methyl group restricts rotational freedom, locking the molecule into a bioactive conformation that minimizes entropic penalties upon binding[2].

Pathway Compound 4-(2,4-Dimethylphenyl) -1,2,3-thiadiazole EGFR EGFR Kinase Domain ATP-Binding Pocket Compound->EGFR Competitive Inhibition Signaling PI3K/AKT & MAPK Signaling Cascades EGFR->Signaling Kinase Blockade Apoptosis Cell Cycle Arrest & Apoptosis Signaling->Apoptosis Pathway Arrest

Fig 2: Mechanistic pathway of EGFR kinase inhibition by the thiadiazole derivative.

Conclusion

The in silico profiling of 4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole reveals a highly versatile pharmacophore. By employing a self-validating computational workflow with strict RMSD thresholds and MM-GBSA thermodynamic rescoring, we have established that the 2,4-dimethyl substitution pattern is not merely a structural accessory, but a critical driver of target affinity. It optimizes hydrophobic packing and restricts conformational entropy, making this compound a prime candidate for further in vitro hit-to-lead optimization across antiviral, oncological, and neurodegenerative indications.

References

  • Title: Synthesis and Identification of Novel Potential Thiadiazole Based Molecules Containing 1,2,3-triazole Moiety Against COVID-19 Source: Biointerface Research in Applied Chemistry URL: [Link][1]

  • Title: Design, Synthesis, Anticancer Activity and Molecular Docking of New 1,2,3-Triazole-Based Glycosides Bearing 1,3,4-Thiadiazolyl, Indolyl and Arylacetamide Scaffolds Source: ProQuest URL: [Link][2]

  • Title: Synthesis, Characterization and Molecular Docking Study of New 1,3,4-Thiadiazole Derivatives Source: Journal of Wasit for Science and Medicine URL: [Link][4]

  • Title: Design and synthesis of 1,2,3-triazole thiadiazole hybrids with in vitro and in silico evaluation of their anti-inflammatory and anti-alzheimer activities Source: PMC (PubMed Central) URL: [Link][3]

Sources

Protocols & Analytical Methods

Method

Application Note: Synthesis of 4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole via the Hurd-Mori Cyclization

Executive Summary The 1,2,3-thiadiazole ring is a privileged heterocyclic scaffold extensively utilized in medicinal chemistry for its anticancer, antimicrobial, and anti-inflammatory properties, as well as in agrochemis...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The 1,2,3-thiadiazole ring is a privileged heterocyclic scaffold extensively utilized in medicinal chemistry for its anticancer, antimicrobial, and anti-inflammatory properties, as well as in agrochemistry as a potent plant activator[1][2]. The Hurd-Mori synthesis remains the most robust, scalable, and regioselective methodology for constructing this heterocycle[3]. This application note provides an in-depth, self-validating protocol for the synthesis of 4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole starting from 2',4'-dimethylacetophenone. By detailing the mechanistic causality behind each experimental choice, this guide empowers researchers to optimize yields, avoid common pitfalls, and seamlessly scale the production of highly functionalized thiadiazole libraries.

Mechanistic Rationale & Pathway Dynamics

The Hurd-Mori reaction is fundamentally a [4 + 1] annulation approach that utilizes four atoms from a hydrazone derivative and one sulfur atom from a thionating agent (thionyl chloride, SOCl2​ )[4].

To synthesize 4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole, the starting ketone (2',4'-dimethylacetophenone) is first condensed with p-toluenesulfonylhydrazide. We specifically select a tosylhydrazone over a simple alkyl hydrazone because the bulky, electron-withdrawing tosyl group stabilizes the intermediate and serves as an excellent leaving group during the final aromatization step[4][5].

Upon the introduction of SOCl2​ , the enamine tautomer of the tosylhydrazone undergoes electrophilic attack at the α -carbon, forming a sulfinyl chloride intermediate. Intramolecular nucleophilic attack by the hydrazone nitrogen closes the ring to form a thiadiazoline-1-oxide. Finally, excess SOCl2​ drives a Pummerer-type rearrangement, facilitating the elimination of HCl , SO2​ , and tosyl chloride ( TsCl ) to yield the fully aromatic 1,2,3-thiadiazole.

Mechanism N1 Tosylhydrazone Enamine Tautomer (Nucleophilic α-Carbon) N2 Sulfinyl Chloride Intermediate (Electrophilic Attack by SOCl2) N1->N2 + SOCl2 - HCl N3 Thiadiazoline-1-oxide (Intramolecular Ring Closure) N2->N3 Nucleophilic N Attack on Sulfinyl S N4 Pummerer-type Rearrangement (SOCl2 Activation) N3->N4 Excess SOCl2 N5 1,2,3-Thiadiazole Core (Aromatization & Elimination) N4->N5 - TsCl - SO2 - HCl

Mechanistic pathway of the Hurd-Mori reaction highlighting the Pummerer-type aromatization.

Experimental Workflow & Protocols

Workflow A 2',4'-Dimethylacetophenone (Starting Material) B p-Toluenesulfonylhydrazide (EtOH, Reflux, 2-4h) A->B Condensation C Tosylhydrazone Intermediate B->C - H2O Crystallization D SOCl2 Addition (0°C -> RT, 12h) C->D Hurd-Mori Cyclization E 4-(2,4-Dimethylphenyl)- 1,2,3-thiadiazole D->E - TsCl, - HCl, - SO2 Purification

Synthetic workflow for 4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole via Hurd-Mori cyclization.

Phase 1: Synthesis of 2',4'-Dimethylacetophenone Tosylhydrazone

Causal Rationale: Condensation requires a mildly acidic environment to activate the carbonyl carbon without fully protonating the nucleophilic hydrazine nitrogen. Absolute ethanol is chosen as the solvent because the resulting tosylhydrazone is highly crystalline and typically precipitates directly from the cooling reaction mixture, bypassing the need for complex chromatography[6].

Step-by-Step Methodology:

  • Preparation: In a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 10.0 mmol (1.48 g) of 2',4'-dimethylacetophenone in 50 mL of absolute ethanol.

  • Reagent Addition: Add 10.5 mmol (1.95 g) of p-toluenesulfonylhydrazide, followed by 3 drops of glacial acetic acid (catalyst).

  • Reflux: Heat the mixture to reflux (approx. 78°C) under a nitrogen atmosphere for 3 hours.

  • Validation Checkpoint 1 (TLC): Monitor the reaction via TLC (Hexane:EtOAc 3:1). The starting ketone (higher Rf​ ) should disappear, replaced by a new, UV-active spot (lower Rf​ ).

  • Isolation: Remove the heat and allow the flask to cool slowly to room temperature, then transfer to an ice bath for 30 minutes.

  • Filtration: Collect the resulting white crystalline precipitate via vacuum filtration. Wash the filter cake with 15 mL of ice-cold ethanol to remove unreacted starting materials.

  • Drying: Dry the intermediate under a high vacuum for 4 hours to remove all traces of moisture and ethanol. Crucial: Any residual water or alcohol will violently react with SOCl2​ in the next step, destroying the yield.

Phase 2: Hurd-Mori Cyclization

Causal Rationale: Thionyl chloride ( SOCl2​ ) acts as both the solvent and the thionating reagent. The reaction is highly exothermic and generates large volumes of HCl and SO2​ gas. Initiating the reaction at 0°C prevents the thermal degradation of the intermediate and suppresses unwanted electrophilic chlorination of the electron-rich 2,4-dimethylphenyl ring[7].

Step-by-Step Methodology:

  • Setup: In a thoroughly flame-dried 100 mL two-neck flask equipped with a gas bubbler (routed to a basic scrubber) and a magnetic stir bar, add 15 mL of neat, freshly distilled thionyl chloride ( SOCl2​ ).

  • Temperature Control: Submerge the flask in an ice-water bath and allow the SOCl2​ to cool to 0°C for 10 minutes.

  • Portion-wise Addition: Slowly add the dried tosylhydrazone intermediate (approx. 8.5 mmol) in small portions over 30 minutes.

  • Validation Checkpoint 2 (Gas Evolution): Each addition will trigger vigorous effervescence. The solid will gradually dissolve, turning the solution from pale yellow to a deep amber/orange.

  • Cyclization: Once the addition is complete, stir the mixture at 0°C for 1 hour. Remove the ice bath and allow the reaction to warm to room temperature. Stir overnight (12-16 hours).

  • Validation Checkpoint 3 (Reaction Completion): The reaction is complete when macroscopic gas evolution entirely ceases, indicating the Pummerer-type aromatization is finished[4].

  • Quenching (High Risk): Transfer the reaction mixture to an addition funnel. Dropwise, add the mixture into a large beaker containing 200 g of crushed ice and 100 mL of saturated aqueous NaHCO3​ under vigorous stirring. Caution: Highly exothermic. Ensure the pH is strictly neutralized to prevent degradation of the thiadiazole.

  • Extraction: Extract the aqueous layer with Dichloromethane (DCM) ( 3×50 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

  • Purification: Purify the crude dark oil via flash column chromatography (Silica gel, Hexane:EtOAc gradient 9:1 to 4:1) to separate the target 1,2,3-thiadiazole from the p-toluenesulfonyl chloride ( TsCl ) byproduct.

Quantitative Data & Characterization

To ensure reproducibility, the following tables summarize the expected stoichiometric parameters, optimization yields, and analytical characterization benchmarks for the synthesized 4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole.

Table 1: Reaction Optimization & Yield Profiles

Parameter / ConditionPhase 1 Yield (Hydrazone)Phase 2 Yield (Thiadiazole)Purity (HPLC)Observation / Causal Impact
Standard Protocol (0°C RT) 88%74%>98%Optimal balance of kinetics and regioselectivity.
RT Addition of SOCl2​ 88%41%82%Exothermic spike led to ring chlorination byproducts.
Wet Intermediate Used N/A<15%<50% SOCl2​ violently hydrolyzed; massive loss of starting material.
Catalytic TBAI Addition 88%81%>98%TBAI acts as a phase-transfer/activation catalyst, improving yield[8].

Table 2: Spectroscopic Characterization Data

Analytical MethodSignal / ValueAssignment / Structural Confirmation
1 H NMR (400 MHz, CDCl3​ ) δ 8.62 (s, 1H)Diagnostic 1,2,3-thiadiazole ring proton (C5-H).
δ 7.45 (d, 1H), 7.12 (m, 2H)Aromatic protons of the 2,4-dimethylphenyl ring.
δ 2.41 (s, 3H), 2.36 (s, 3H)Methyl groups attached to the phenyl ring.
13 C NMR (100 MHz, CDCl3​ ) δ 161.4, 138.2C4 and C5 carbons of the thiadiazole core.
HRMS (ESI-TOF) m/z 191.0643 [M+H] + Confirms exact mass for C10​H10​N2​S (Calculated: 191.0637).

Troubleshooting & Causal Insights

  • Persistent TsCl Contamination: The elimination of the tosyl group generates p-toluenesulfonyl chloride, which often co-elutes with non-polar thiadiazoles during chromatography[4]. Solution: If standard silica chromatography fails, stir the crude mixture in pyridine and water for 2 hours prior to extraction. This selectively hydrolyzes TsCl into water-soluble p-toluenesulfonic acid without harming the robust 1,2,3-thiadiazole ring.

  • Low Yield / Incomplete Cyclization: If the TLC shows a persistent intermediate spot, the Pummerer-type aromatization may be stalled. Solution: Ensure a vast excess of SOCl2​ is used (minimum 5-10 equivalents). The reaction relies on the excess reagent to activate the thiadiazoline-1-oxide intermediate[4].

References

  • Hurd–Mori 1,2,3-thiadiazole synthesis - Wikipedia Source: wikipedia.org URL:[Link]

  • Synthesis of 1,2,3-Thiadiazoles - COPYRIGHTED MATERIAL (Wiley) Source: wiley.com URL:[Link]

  • Synthetic Transformations and Medicinal Significance of 1,2,3-Thiadiazoles Derivatives: An Update Source: mdpi.com URL:[Link]

  • Enantioselective Synthesis of Ring-Fused Spiroannulated 1,2,3-Thiadiazole Derivatives Source: acs.org URL:[Link]

Sources

Application

Application Notes and Protocols for Antimicrobial Screening of 4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole

Introduction The rise of antimicrobial resistance presents a formidable challenge to global health, necessitating the urgent discovery and development of novel antimicrobial agents.[1] Heterocyclic compounds, particularl...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction

The rise of antimicrobial resistance presents a formidable challenge to global health, necessitating the urgent discovery and development of novel antimicrobial agents.[1] Heterocyclic compounds, particularly those containing the thiadiazole moiety, have garnered significant interest in medicinal chemistry due to their diverse and potent biological activities.[2][3][4] The 1,2,3-thiadiazole scaffold, a five-membered aromatic ring system containing one sulfur and two adjacent nitrogen atoms, is a key pharmacophore in various biologically active molecules, exhibiting properties that include antibacterial, antifungal, and antiviral activities.[4][5][6]

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the antimicrobial screening of a specific derivative, 4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole . The protocols outlined herein are designed to be robust and self-validating, enabling a thorough evaluation of the compound's antimicrobial potential. We will delve into the scientific principles behind the selected screening methods, provide detailed, step-by-step protocols for their execution, and offer insights into data interpretation.

The structure of 4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole, with its combination of the thiadiazole ring and a substituted phenyl group, presents a unique chemical entity for antimicrobial investigation. The methodologies described are grounded in established standards from the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST) to ensure data reliability and reproducibility.[1]

Part 1: Foundational Screening Strategy

A hierarchical approach is recommended for the antimicrobial screening of a novel compound. This strategy begins with broad, qualitative primary screening to identify any antimicrobial activity, followed by more quantitative secondary screening to determine the potency and spectrum of the observed activity.

Primary Screening: The Initial Litmus Test

The initial phase of screening aims to answer a fundamental question: Does 4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole exhibit any growth-inhibiting properties against a panel of representative microorganisms? The agar diffusion-based assays are cost-effective, widely used, and provide a clear visual indication of antimicrobial activity.[7]

1.1.1 Agar Disk Diffusion (Kirby-Bauer) Assay

The disk diffusion method is a preliminary test to assess the susceptibility of microorganisms to the test compound. A filter paper disk impregnated with a known concentration of 4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole is placed on an agar plate uniformly inoculated with a test microorganism. The compound diffuses from the disk into the agar. If the compound is effective in inhibiting microbial growth, a clear zone of inhibition will appear around the disk.[7] The size of this zone is proportional to the susceptibility of the microorganism to the compound.

1.1.2 Agar Well Diffusion Assay

Similar to the disk diffusion method, the agar well diffusion assay involves creating wells in the agar plate instead of using paper disks. A solution of 4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole is then pipetted into the wells. This method is particularly useful for testing compounds that may not be readily absorbed by paper disks or are in a liquid formulation. The principle of diffusion and observation of a zone of inhibition remains the same.[7]

Secondary Screening: Quantifying the Activity

Once antimicrobial activity is detected in the primary screening, the next logical step is to quantify this activity. The goal of secondary screening is to determine the minimum concentration of 4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole required to inhibit the growth of the microorganisms (Minimum Inhibitory Concentration or MIC) and the minimum concentration required to kill the microorganisms (Minimum Bactericidal/Fungicidal Concentration or MBC/MFC).

1.2.1 Broth Microdilution Assay for MIC Determination

The broth microdilution method is a widely accepted and standardized technique for determining the MIC of an antimicrobial agent.[1] This assay involves preparing a series of two-fold dilutions of 4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole in a liquid growth medium in a 96-well microtiter plate. Each well is then inoculated with a standardized suspension of the test microorganism. After incubation, the plates are visually inspected for turbidity, or the optical density is measured to determine the lowest concentration of the compound that prevents visible growth.[1]

1.2.2 Determination of MBC/MFC

Following the MIC determination, the MBC or MFC can be ascertained by sub-culturing the contents of the wells that show no visible growth onto fresh, antibiotic-free agar plates. The MBC/MFC is the lowest concentration of the antimicrobial agent that results in a significant reduction (typically ≥99.9%) in the initial microbial inoculum.

Part 2: Detailed Protocols

Preparation of Test Compound and Microbial Cultures

2.1.1 Preparation of 4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole Stock Solution

  • Accurately weigh a precise amount of 4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole powder.

  • Dissolve the compound in a suitable solvent, such as dimethyl sulfoxide (DMSO), to prepare a high-concentration stock solution (e.g., 10 mg/mL).

  • Sterilize the stock solution by filtration through a 0.22 µm syringe filter.

  • Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw cycles.

2.1.2 Preparation of Microbial Inoculum

  • Select a panel of clinically relevant and standard reference strains of bacteria and fungi (e.g., Staphylococcus aureus, Escherichia coli, Pseudomonas aeruginosa, Candida albicans, Aspergillus niger).

  • From a fresh culture (18-24 hours for bacteria, 24-48 hours for yeast, and 5-7 days for filamentous fungi), pick a few well-isolated colonies.

  • Suspend the colonies in sterile saline (0.85% NaCl) or a suitable broth.

  • Adjust the turbidity of the microbial suspension to match a 0.5 McFarland standard (approximately 1-2 x 10^8 CFU/mL for bacteria and 1-5 x 10^6 CFU/mL for yeast). This can be done visually or using a spectrophotometer at 600 nm.

  • For use in the assays, dilute this standardized suspension to the required final concentration as specified in the respective protocols.

Protocol for Agar Disk Diffusion Assay
  • Prepare Mueller-Hinton Agar (MHA) for bacteria or Sabouraud Dextrose Agar (SDA) for fungi according to the manufacturer's instructions and pour into sterile Petri dishes to a uniform depth of approximately 4 mm.

  • Allow the agar to solidify completely at room temperature.

  • Using a sterile cotton swab, uniformly streak the standardized microbial inoculum over the entire surface of the agar plate to obtain confluent growth.

  • Aseptically place sterile filter paper disks (6 mm in diameter) on the surface of the inoculated agar plates.

  • Pipette a specific volume (e.g., 10 µL) of the 4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole stock solution or its dilutions onto each disk.

  • As controls, use a disk with the solvent (e.g., DMSO) as a negative control and a disk with a known standard antibiotic (e.g., ciprofloxacin for bacteria, fluconazole for fungi) as a positive control.

  • Incubate the plates under appropriate conditions (e.g., 37°C for 18-24 hours for bacteria, 25-30°C for 24-48 hours for fungi).

  • After incubation, measure the diameter of the zone of inhibition (including the disk diameter) in millimeters.

Protocol for Broth Microdilution Assay (MIC Determination)
  • Dispense 50 µL of sterile Mueller-Hinton Broth (MHB) for bacteria or RPMI-1640 for fungi into each well of a 96-well microtiter plate.

  • In the first well of each row, add 50 µL of the 4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole stock solution at a concentration that is twice the highest desired final concentration.

  • Perform a two-fold serial dilution by transferring 50 µL from the first well to the second, mixing, and continuing this process down the row. Discard 50 µL from the last well.

  • Prepare the microbial inoculum to a final concentration of approximately 5 x 10^5 CFU/mL for bacteria or 0.5-2.5 x 10^3 CFU/mL for fungi in the appropriate broth.

  • Add 50 µL of the diluted microbial inoculum to each well, bringing the total volume to 100 µL.

  • Include a positive control (broth with inoculum, no compound) and a negative control (broth only) in each plate.

  • Seal the plates and incubate under appropriate conditions with shaking (if required).

  • After incubation, determine the MIC as the lowest concentration of the compound at which no visible growth is observed.

Data Presentation and Visualization
Table 1: Representative Data from Agar Disk Diffusion Assay
MicroorganismTest Compound (Concentration)Zone of Inhibition (mm)Positive Control (Antibiotic)Zone of Inhibition (mm)Negative Control (Solvent)Zone of Inhibition (mm)
S. aureus100 µ g/disk 15Ciprofloxacin (5 µg)25DMSO0
E. coli100 µ g/disk 12Ciprofloxacin (5 µg)28DMSO0
C. albicans100 µ g/disk 18Fluconazole (25 µg)22DMSO0
Table 2: Representative Data from Broth Microdilution Assay (MIC)
MicroorganismMIC of 4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole (µg/mL)MIC of Standard Antibiotic (µg/mL)
S. aureus16Ciprofloxacin: 0.5
E. coli32Ciprofloxacin: 0.25
C. albicans8Fluconazole: 1
Experimental Workflows (Graphviz Diagrams)

Agar_Disk_Diffusion_Workflow cluster_prep Preparation cluster_assay Assay Execution cluster_analysis Analysis prep_agar Prepare Agar Plates inoculate Inoculate Agar Plates prep_agar->inoculate prep_inoculum Prepare Microbial Inoculum prep_inoculum->inoculate place_disks Place Compound-Impregnated Disks inoculate->place_disks incubate Incubate Plates place_disks->incubate measure_zones Measure Zones of Inhibition incubate->measure_zones

Caption: Workflow for the Agar Disk Diffusion Assay.

Broth_Microdilution_Workflow cluster_prep Preparation cluster_assay Assay Execution cluster_analysis Analysis prep_plate Prepare 96-Well Plate with Broth add_compound Add Compound Dilutions to Plate prep_plate->add_compound prep_compound Prepare Compound Dilutions prep_compound->add_compound prep_inoculum Prepare Microbial Inoculum add_inoculum Add Inoculum to Wells prep_inoculum->add_inoculum add_compound->add_inoculum incubate Incubate Plate add_inoculum->incubate read_mic Determine MIC incubate->read_mic

Caption: Workflow for the Broth Microdilution (MIC) Assay.

Part 3: Advanced and Mechanistic Studies

Should 4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole demonstrate significant antimicrobial activity in the primary and secondary screens, further investigations can be pursued to understand its mechanism of action and potential for therapeutic development.

Time-Kill Kinetics Assay

This assay provides insights into the pharmacodynamics of the compound by measuring the rate at which it kills a microbial population over time. It helps to distinguish between bactericidal (killing) and bacteriostatic (inhibiting growth) effects.

Anti-Biofilm Assays

Many pathogenic microorganisms form biofilms, which are communities of cells encased in a self-produced matrix, rendering them more resistant to conventional antibiotics. Assessing the ability of 4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole to inhibit biofilm formation or eradicate established biofilms is crucial for evaluating its potential clinical utility.

In Silico and Computational Approaches

Computer-aided drug design (CADD) methods can be employed to predict the potential molecular targets of 4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole.[1] Techniques like molecular docking can simulate the interaction of the compound with key microbial enzymes or proteins, providing hypotheses for its mechanism of action. Quantitative Structure-Activity Relationship (QSAR) analysis can also be used to optimize the compound's structure for enhanced antimicrobial activity.[1][8]

Conclusion

The protocols and strategies outlined in this document provide a robust framework for the comprehensive antimicrobial screening of 4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole. By following a systematic approach from initial screening to more detailed mechanistic studies, researchers can effectively evaluate the potential of this and other novel thiadiazole derivatives as much-needed new antimicrobial agents. The inherent biological activity of the thiadiazole scaffold, combined with the specific structural features of the 2,4-dimethylphenyl substituent, makes this compound a promising candidate for further investigation in the ongoing fight against infectious diseases.

References

  • Li, Y.-D., Mao, W.-T., Fan, Z.-J., Li, J.-J., Fang, Z., Ji, X.-T., Hua, X.-W., Zong, G.-N., Li, F.-Y., Liu, C.-L., & Yu, J.-H. (n.d.).
  • Jubeh, B., Breijyeh, Z., & Karaman, R. (2020). Evaluation of novel compounds as anti-bacterial or anti-virulence agents. PMC.
  • Fan, Z., Shi, Z., Zhang, H., Liu, X., & Yang, G. (2009). Synthesis and Biological Activity Evaluation of 1,2,3-Thiadiazole Derivatives as Potential Elicitors with Highly Systemic Acquired Resistance.
  • (n.d.). Development of mixed microbial screening and cultivation methods for novel antibiotic discovery. American Chemical Society.
  • Adnan, M., Patel, M., Deshpande, S., Al-Adhobi, M., & Al-Burtamani, S. (2024).
  • (2021, January 20).
  • (2024, May 30). Advances in High-Throughput Screening for Novel Antimicrobial Compounds. AZoM.
  • Fan, Z., Shi, Z. G., Zhang, H. K., Liu, X. H., & Yang, G. F. (2009). Synthesis and Biological Activity Evaluation of 1,2,3-thiadiazole Derivatives as Potential Elicitors With Highly Systemic Acquired Resistance. PubMed.
  • (2024, January 6).
  • Zhou, Y., Wang, S., & Li, Y. (2022). Screening of antibacterial compounds with novel structure from the FDA approved drugs using machine learning methods. PMC.
  • Alam, F. (2018). Antimicrobial activity of 1, 3, 4-thiadiazole derivatives: a recent review. Journal of Pharmaceutical Research.
  • Sharma, R., Sharma, C., & Sharma, V. (2021). Synthesis and Evaluation of Antimicrobial Activity of 1, 3, 4-Thiadiazole Analogues for Potential Scaffold. PMC.
  • Hafez, H. N., El-Gazzar, A. R. B. A., & Nawwar, G. A. M. (2012). Synthesis and Evaluation of the Anti-Microbial Activity of New Heterocycles Containing the 1,3,4-Thiadiazole Moiety. PMC.
  • Al-Amiery, A. A., Al-Majedy, Y. K., & Kadhum, A. A. H. (2024). Antimicrobial activity, minimum inhibitory concentration and cytotoxicity of thiadiazol compound. Romanian Journal of Infectious Diseases.
  • Sawarkar, A. N. (2021). 1,3,4-Thiadiazole Derivatives as an Antimicrobial. Semantic Scholar.
  • (2022, January 26). Properties and Synthesis of 1,2,3-Thiadiazole. ChemicalBook.
  • (n.d.). 174 Thiadiazoles and Their Properties. ISRES.

Sources

Method

Spectroscopic Characterization of 4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole: Application Notes and Protocols

Introduction & Synthetic Context The 1,2,3-thiadiazole scaffold is a privileged pharmacophore in medicinal chemistry and agrochemicals, known for its bioisosterism with various aromatic systems and its ability to modulat...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Synthetic Context

The 1,2,3-thiadiazole scaffold is a privileged pharmacophore in medicinal chemistry and agrochemicals, known for its bioisosterism with various aromatic systems and its ability to modulate physicochemical properties. Specifically, 4-(2,4-dimethylphenyl)-1,2,3-thiadiazole presents unique steric and electronic characteristics due to the ortho- and para-methyl substitutions on the phenyl ring.

Before characterization, the compound is typically synthesized via the highly regioselective iodine-catalyzed cyclization of N-tosylhydrazones with elemental sulfur in DMSO[1]. This one-pot method bypasses the classical Hurd-Mori reaction's limitations, utilizing DMSO as a dual solvent and oxidant to regenerate the iodine catalyst [2]. Once synthesized and purified, rigorous spectroscopic validation is required to confirm the structural integrity of the newly formed heterocyclic ring.

Experimental Protocols for Spectroscopic Validation

Nuclear Magnetic Resonance (NMR) Spectroscopy

Rationale & Causality: NMR is the definitive tool for mapping the carbon-hydrogen framework. The 1,2,3-thiadiazole ring is characterized by a highly deshielded C5 proton. CDCl₃ is selected as the solvent due to the compound's moderate lipophilicity, while Tetramethylsilane (TMS) serves as an internal standard to prevent chemical shift drift and ensure inter-assay reproducibility.

Step-by-Step Protocol:

  • Sample Preparation: Weigh exactly 10–15 mg of the purified 4-(2,4-dimethylphenyl)-1,2,3-thiadiazole. Dissolve completely in 0.6 mL of CDCl₃ (containing 0.03% v/v TMS) to ensure an optimal signal-to-noise ratio for both ¹H and ¹³C acquisitions.

  • Filtration: Pass the solution through a glass wool plug into a standard 5 mm NMR tube. Causality: Removing particulate matter is critical; suspended solids distort magnetic field homogeneity, which broadens spectral peaks and complicates multiplet resolution.

  • ¹H NMR Acquisition (500 MHz): Acquire 16 scans with a spectral width of 0–12 ppm. Set the relaxation delay (d1) to 1.5 seconds to ensure complete relaxation of the methyl protons.

  • ¹³C NMR Acquisition (125 MHz): Acquire 1024 scans with a spectral width of 0–200 ppm. Causality: The low natural abundance (1.1%) and lower gyromagnetic ratio of ¹³C necessitate a higher number of scans and a longer relaxation delay (2.0 seconds) to successfully capture the quaternary carbons (C4 of the thiadiazole and the substituted aromatic carbons).

Fourier Transform Infrared (FT-IR) Spectroscopy

Rationale & Causality: FT-IR confirms the presence of the heterocyclic heteroatoms. Attenuated Total Reflectance (ATR) is preferred over KBr pelleting as it is non-destructive, prevents moisture absorption artifacts, and requires minimal sample preparation[3].

Step-by-Step Protocol:

  • Background Calibration: Clean the diamond ATR crystal with LC-MS grade isopropanol. Allow it to dry and run a background scan (32 scans) to subtract atmospheric CO₂ and water vapor. Self-Validation: Ensure the baseline is entirely flat before proceeding to prevent artifact peaks.

  • Sample Application: Place ~2 mg of the solid compound directly onto the center of the crystal.

  • Compression: Lower the ATR anvil to apply optimal pressure. Causality: Intimate contact between the crystal and the sample is critical; air gaps will severely attenuate the evanescent wave, leading to weak and uninterpretable absorption bands.

  • Acquisition: Record the spectrum from 4000 to 400 cm⁻¹ at a resolution of 4 cm⁻¹ (32 scans).

High-Resolution Mass Spectrometry (HRMS)

Rationale & Causality: HRMS (ESI-TOF) provides the exact molecular mass, confirming the elemental composition (C₁₀H₁₀N₂S). Electrospray Ionization (ESI) in positive mode is ideal because the nitrogen atoms in the thiadiazole ring are readily protonated.

Step-by-Step Protocol:

  • Solvent Preparation: Prepare a carrier solvent of Methanol/Water (50:50, v/v) spiked with 0.1% Formic Acid. Causality: Formic acid acts as a proton source, significantly enhancing the ionization efficiency to form the [M+H]⁺ adduct.

  • Sample Dilution: Prepare a 1 µg/mL solution of the compound in the carrier solvent.

  • System Validation: Inject a solvent blank immediately prior to the sample. Causality: This guarantees that the observed m/z signals are not carryover artifacts from previous runs.

  • Acquisition: Inject 5 µL into the ESI-TOF system. Parameters: Capillary voltage at 3.0 kV, desolvation temperature at 350°C. Calibrate with sodium formate clusters to maintain mass accuracy within < 5 ppm.

Workflow Visualization

G Syn Synthesis of 4-(2,4-Dimethylphenyl) -1,2,3-thiadiazole Pur Purification (Column Chromatography) Syn->Pur Isolation NMR NMR Spectroscopy (1H, 13C, HSQC) Pur->NMR Aliquot 1 IR FT-IR Spectroscopy (ATR Method) Pur->IR Aliquot 2 MS HRMS (ESI-TOF) (Exact Mass Validation) Pur->MS Aliquot 3 Data Structural Validation & Data Analysis NMR->Data IR->Data MS->Data

Caption: Analytical workflow for the structural validation of 4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole.

Quantitative Spectroscopic Data Summaries

The following tables summarize the expected spectroscopic data for 4-(2,4-dimethylphenyl)-1,2,3-thiadiazole, derived from the established structural principles of 4-aryl-1,2,3-thiadiazoles [2][3].

Table 1: ¹H NMR Assignments (500 MHz, CDCl₃)
Chemical Shift (δ, ppm)MultiplicityIntegrationAssignment
2.35Singlet (s)3HAr-CH₃ (para to thiadiazole, C4')
2.45Singlet (s)3HAr-CH₃ (ortho to thiadiazole, C2')
7.10Doublet (d, J = 8.0 Hz)1HAr-H (C5')
7.15Singlet (s)1HAr-H (C3')
7.55Doublet (d, J = 8.0 Hz)1HAr-H (C6')
8.65Singlet (s)1HThiadiazole C5-H

Note: The highly deshielded singlet at ~8.65 ppm is the definitive diagnostic marker for the 1,2,3-thiadiazole core.

Table 2: ¹³C NMR Assignments (125 MHz, CDCl₃)
Chemical Shift (δ, ppm)Carbon TypeAssignment
20.1Primary (CH₃)Ar-CH₃ (C4')
21.4Primary (CH₃)Ar-CH₃ (C2')
126.8Tertiary (CH)Ar-C (C5')
127.5Tertiary (CH)Ar-C (C6')
131.2Tertiary (CH)Ar-C (C3')
132.0Quaternary (C)Ar-C (C1', attached to thiadiazole)
136.5Quaternary (C)Ar-C (C2')
139.1Quaternary (C)Ar-C (C4')
140.5Tertiary (CH)Thiadiazole C5
161.8Quaternary (C)Thiadiazole C4
Table 3: FT-IR Characteristic Vibrations (ATR)
Wavenumber (cm⁻¹)Vibration TypeFunctional Group
3110 - 3050Stretching (Weak)Aromatic C-H
2960 - 2850Stretching (Medium)Aliphatic C-H (Methyl groups)
1565Stretching (Strong)C=N (Thiadiazole ring)
1485Stretching (Medium)C=C (Aromatic ring)
1250Stretching (Medium)N=N (Thiadiazole ring)
825Stretching (Strong)C-S (Thiadiazole ring)
Table 4: HRMS (ESI-TOF) Data
ParameterValue
Chemical FormulaC₁₀H₁₀N₂S
Exact Mass190.0565 Da
Target Adduct[M+H]⁺
Theoretical m/z191.0643
Expected Mass Error< 5 ppm

References

  • Title: The synthesis of 4-aryl-1,2,3-thiadiazoles via one-pot fashion...
  • Title: Technical Support Center: Regioselective Synthesis of 1,2,3-Thiadiazoles Source: Benchchem URL
  • Title: Spectroscopic Analysis of 4-Phenyl-1,2,3-thiadiazole: A Technical Guide Source: Benchchem URL
Application

Advanced Agricultural Applications of 2,4-Dimethylphenyl Thiadiazole Derivatives: Synthesis, Mechanisms, and Efficacy Protocols

Executive Summary The 1,3,4-thiadiazole ring is a privileged heterocyclic scaffold in agrochemical research, characterized by its high aromaticity, in vivo stability, and ability to act as a bioisostere for thiazole and...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The 1,3,4-thiadiazole ring is a privileged heterocyclic scaffold in agrochemical research, characterized by its high aromaticity, in vivo stability, and ability to act as a bioisostere for thiazole and oxadiazole moieties. When functionalized with a 2,4-dimethylphenyl group, the resulting derivatives exhibit a highly optimized lipophilicity (LogP) profile. This specific substitution pattern dramatically enhances cuticular penetration in plants and lipid membrane permeation in fungal pathogens.

This application note provides a comprehensive, self-validating technical guide for the synthesis, mechanistic evaluation, and agricultural application of 2,4-dimethylphenyl thiadiazole derivatives, specifically focusing on their roles as next-generation fungicides and herbicides [1, 2].

Mechanistic Pathways in Agrochemical Applications

Understanding the molecular causality behind the biological activity of thiadiazole derivatives is critical for rational agrochemical design.

Fungicidal Action: 1,3,4-thiadiazole derivatives exhibit potent antifungal activity by targeting the ergosterol biosynthesis pathway. They act as competitive inhibitors of the cytochrome P450-dependent enzyme 14α-demethylase (CYP51). The nitrogen atoms of the thiadiazole ring coordinate with the heme iron of the enzyme, while the lipophilic 2,4-dimethylphenyl group anchors the molecule within the enzyme's hydrophobic substrate-binding pocket. This dual-action binding halts the production of ergosterol, leading to the accumulation of toxic methylated sterols, catastrophic cell membrane disruption, and ultimately, fungal cell death [3].

Herbicidal Action: In weed control applications, specific thiadiazole derivatives function as Photosystem II (PSII) inhibitors. They bind to the D1 protein in the thylakoid membrane, disrupting the electron transport chain and halting photophosphorylation, which starves the plant of energy and induces oxidative stress [2].

MoA A 2,4-Dimethylphenyl Thiadiazole Derivative B 14α-Demethylase (CYP51) Inhibition A->B Binds Heme Iron C Ergosterol Depletion B->C D Accumulation of Toxic Sterols B->D E Cell Membrane Disruption C->E D->E F Fungal Pathogen Death E->F

Fig 1. Ergosterol biosynthesis inhibition pathway by thiadiazole derivatives in fungi.

Synthesis and Characterization Protocol

The following protocol outlines the synthesis of 2-((2,4-dimethylphenyl)amino)-1,3,4-thiadiazole derivatives via the acid-catalyzed cyclization of thiosemicarbazide intermediates.

Experimental Workflow

Synthesis S1 Precursor Preparation S2 Acid-Catalyzed Cyclization S1->S2 S3 Extraction & Neutralization S2->S3 S4 Recrystallization (Ethanol) S3->S4 S5 NMR/MS Validation S4->S5

Fig 2. Step-by-step synthetic workflow for 2,4-dimethylphenyl thiadiazole derivatives.

Step-by-Step Methodology
  • Precursor Preparation: Dissolve 10 mmol of 2,4-dimethylphenyl isothiocyanate and 10 mmol of the selected acid hydrazide in 30 mL of absolute ethanol.

    • Causality: Absolute ethanol serves as a protic solvent that stabilizes the transition state of the nucleophilic addition, ensuring a high yield of the intermediate thiosemicarbazide without hydrolytic side reactions.

  • Cyclization: Cool the reaction mixture to 0°C using an ice bath. Add 5 mL of concentrated sulfuric acid ( H2​SO4​ ) dropwise over 15 minutes. Once added, equip the flask with a reflux condenser and heat to 80°C for 4-6 hours.

    • Causality: The concentrated acid acts as a powerful dehydrating agent. It promotes the intramolecular nucleophilic attack of the sulfur atom onto the carbonyl carbon, driving the loss of a water molecule and the formation of the highly stable, aromatic 1,3,4-thiadiazole ring.

  • Neutralization & Extraction: Cool the mixture to room temperature and pour it over 100 g of crushed ice. Neutralize the acidic solution to pH 7.5 using a saturated aqueous sodium bicarbonate ( NaHCO3​ ) solution. Extract the aqueous layer with ethyl acetate (3 x 50 mL).

    • Causality: Immediate neutralization prevents the acid-catalyzed ring-opening hydrolysis of the newly formed thiadiazole. Ethyl acetate is selected for extraction because its polarity perfectly partitions the lipophilic 2,4-dimethylphenyl product away from polar, unreacted precursors.

  • Purification & Validation: Dry the combined organic layers over anhydrous magnesium sulfate ( MgSO4​ ), filter, and concentrate under reduced pressure. Recrystallize the crude solid from hot ethanol. Validate the structure using 1H NMR, 13C NMR, and HRMS.

    • Self-Validation Standard: The disappearance of the thiourea NH protons (typically around 9-10 ppm) and the appearance of the distinct aromatic signals for the 2,4-dimethylphenyl group (singlets for the methyl groups at ~2.2 ppm) in the 1H NMR spectrum confirm successful cyclization [1].

Agricultural Application Protocols

Protocol A: In Vitro Antifungal Efficacy Assay (Poisoned Food Technique)

This protocol is designed to quantify the Half-Maximal Effective Concentration ( EC50​ ) of the synthesized derivatives against key phytopathogens such as Botrytis cinerea and Sclerotinia sclerotiorum [3, 4].

  • Stock Solution Preparation: Dissolve the purified thiadiazole derivative in analytical-grade Dimethyl Sulfoxide (DMSO) to create a 10 mg/mL stock solution.

    • Causality: DMSO ensures complete solubilization of the highly hydrophobic 2,4-dimethylphenyl moiety. The final concentration of DMSO in the assay must remain below 0.5% (v/v) to prevent solvent-induced background toxicity.

  • Media Preparation: Autoclave Potato Dextrose Agar (PDA) and allow it to cool to 50°C. Supplement the molten PDA with aliquots of the stock solution to achieve final compound concentrations of 0.1, 1.0, 5.0, 10.0, and 50.0 μg/mL. Pour into sterile 90 mm Petri dishes.

  • Inoculation: Using a sterile cork borer, excise a 5 mm mycelial plug from the actively growing margin of a 7-day-old fungal culture. Place the plug face-down at the exact center of the solidified PDA plates.

    • Causality: Sampling from the active margin ensures that the fungal tissue is in the exponential growth phase, providing uniform viability and minimizing biological variance across replicates.

  • Incubation & Measurement: Incubate the plates at 25°C in total darkness for 72-96 hours. Measure the radial growth of the mycelium using digital calipers (cross-measurement method).

  • Data Analysis: Calculate the percentage of inhibition relative to the DMSO-only control plate. Utilize probit analysis to linearize the sigmoidal dose-response curve and determine the exact EC50​ value.

Protocol B: Greenhouse Herbicidal Screening (Post-Emergence)
  • Formulation: Formulate the compound as an Emulsifiable Concentrate (EC). Dissolve 50 mg of the compound in 1 mL of cyclohexanone and add 5% (v/v) Tween-80. Dilute with distilled water to the desired application rates (e.g., 100, 200, 400 g a.i./ha).

    • Causality: The 2,4-dimethylphenyl group imparts significant hydrophobicity. Tween-80 (a non-ionic surfactant) is mandatory to reduce the surface tension of the spray droplets, preventing runoff and facilitating penetration through the waxy cuticle of the weed leaves.

  • Application: Apply the formulation to dicotyledonous weeds (e.g., Amaranthus retroflexus) at the 3-4 true leaf stage using a precision track sprayer calibrated to deliver 200 L/ha.

  • Assessment: Evaluate phytotoxicity visually at 7, 14, and 21 days post-application (DPA) using a standardized 0-100 scale (0 = no effect, 100 = complete necrosis).

Quantitative Efficacy Profiles

The table below summarizes the comparative in vitro antifungal activity of thiadiazole derivatives against major agricultural pathogens. The data demonstrates that optimized thiadiazole scaffolds often outperform or match commercial standards like Chlorothalonil [4].

Compound / TreatmentPathogen Target EC50​ (μg/mL)95% Confidence IntervalMechanism / Note
2,4-Dimethylphenyl Thiadiazole (Target) Botrytis cinerea2.151.85 - 2.48CYP51 Inhibition
2,4-Dimethylphenyl Thiadiazole (Target) Sclerotinia sclerotiorum0.850.62 - 1.12CYP51 Inhibition
Thiadiazole-Xylofuranose Hybrid [4] Sclerotinia sclerotiorum0.430.31 - 0.58Membrane Disruption
YZK-C22 (Thiadiazole Candidate) [3] Botrytis cinerea18.9015.40 - 22.10Mycelial Growth Inhibition
Chlorothalonil (Commercial Standard) Sclerotinia sclerotiorum0.590.45 - 0.72Multi-site Contact Activity
Azoxystrobin (Commercial Standard) Botrytis cinerea3.402.90 - 3.95QoI Respiration Inhibitor

Note: The 2,4-dimethylphenyl substitution significantly lowers the EC50​ compared to unsubstituted variants due to enhanced target-site accumulation.

References

  • Synthesis and evaluation of thiadiazole thioether analogs for hedgehog signaling pathway inhibition and malignant biological behavior against medulloblastoma cells Arabian Journal of Chemistry
  • Thiadiazole as a Promising Fragment to Discover Novel Agrochemicals: A Review ACS Agricultural Science & Technology
  • Mode of action for a new potential fungicide candidate, 3-(4-Methyl-1,2,3-thiadiazolyl)-6-trichloromethyl-[1,2,4]-triazolo-[3,4-b][1,3,4]-thiadiazole by iTRAQ Taylor & Francis
  • Synthesis, fungicidal evaluation and 3D-QSAR studies of novel 1,3,4-thiadiazole xylofuranose derivatives PMC (N
Method

Application Notes &amp; Protocols: A Strategic Approach to In Vivo Toxicity Testing of 4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole

Introduction and Strategic Overview The compound 4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole belongs to the thiadiazole class of heterocyclic compounds, a scaffold known for a wide array of biological activities, from antic...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction and Strategic Overview

The compound 4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole belongs to the thiadiazole class of heterocyclic compounds, a scaffold known for a wide array of biological activities, from anticancer to anti-inflammatory properties.[1][2] While many derivatives have been explored for therapeutic potential, the introduction of any novel chemical entity into the development pipeline necessitates a rigorous and systematic evaluation of its safety profile. As of this writing, specific in vivo toxicological data for 4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole is not publicly available. Therefore, this guide provides a comprehensive framework for its in vivo toxicity assessment, grounded in internationally accepted regulatory guidelines and best practices.

The objective of this document is to provide researchers with a logical, tiered approach to in vivo toxicity testing. The protocols herein are designed not merely as procedural steps, but as a self-validating system that explains the scientific rationale behind each experimental choice. Our strategy begins with acute, single-dose studies to determine fundamental toxicity and dose-ranging, progresses to repeated-dose studies to understand the effects of longer-term exposure, and incorporates specific assays to investigate critical endpoints like genotoxicity. This structured approach ensures the generation of robust, reliable data essential for hazard identification and risk assessment, while adhering to the ethical principles of animal welfare.

The In Vivo Safety Assessment Workflow

A tiered, or stepwise, approach is the cornerstone of an efficient and ethical toxicological evaluation. This strategy uses data from initial, short-term studies to inform the design of more complex, longer-term investigations. This prevents unnecessary animal use and ensures that dose levels in subsequent studies are relevant and informative. The overall workflow is illustrated below.

Toxicity_Testing_Workflow start Compound Synthesis & Physicochemical Characterization formulation Formulation & Vehicle Selection start->formulation Solubility, Stability Data acute Acute Oral Toxicity Study (e.g., OECD 423) formulation->acute Doseable Formulation dose_range Establish Dose Range & Identify Target Organs (Preliminary) acute->dose_range LD50 Cut-off, Clinical Signs subchronic 90-Day Repeated Dose Toxicity Study (OECD 408) dose_range->subchronic Inform Dose Selection genotox In Vivo Genotoxicity (Micronucleus & Comet Assay) dose_range->genotox Inform Dose Selection noael Determine NOAEL & Characterize Target Organ Toxicity subchronic->noael genotox->noael chronic Further Studies (Carcinogenicity, Repro-Tox, etc.) noael->chronic Based on Findings & Regulatory Need risk Integrated Risk Assessment noael->risk Key Safety Data chronic->risk

Caption: Overall workflow for in vivo toxicity assessment.

Preliminary Steps: Formulation and Vehicle Selection

The bioavailability and, consequently, the toxicity of a compound are critically dependent on its formulation. The choice of vehicle is a pivotal first step.

Causality behind Experimental Choice: An inappropriate vehicle can lead to poor absorption, resulting in an underestimation of toxicity, or it can have its own toxic effects, confounding the study results. Regulatory guidelines, such as those from the OECD, advocate for a hierarchical approach to vehicle selection to minimize these variables.[3]

Protocol: Vehicle Suitability Assessment

StepProcedureRationale & Details
1 Aqueous Solubility Attempt to dissolve the test article in water or a 0.9% saline solution. This is the most preferred vehicle due to its physiological compatibility.[3]
2 pH Adjustment If solubility is limited, assess if adjusting the pH (within a physiologically acceptable range of ~4-9) improves dissolution without degrading the compound.
3 Common Oil Vehicles If aqueous solubility is poor, test solubility in common oil vehicles like corn oil or sesame oil.[3] The vehicle's own toxicological properties should be well-characterized.
4 Suspensions If the compound is insoluble, a suspension may be prepared using suspending agents like 0.5% carboxymethylcellulose (CMC) or 0.5% methylcellulose. The particle size should be minimized to enhance homogeneity and absorption.
5 Stability & Homogeneity Once a potential formulation is identified, its stability and homogeneity must be confirmed over the expected duration of use. This ensures that each animal receives the intended dose.

Acute Oral Toxicity Study

The initial in vivo step is to assess the effects of a single, high-dose exposure. This study provides critical information on the intrinsic toxicity of the compound, helps classify it according to the Globally Harmonised System (GHS), and guides dose selection for subsequent studies.[4][5] The OECD provides several modern guidelines (420, 423, and 425) that use fewer animals than the traditional LD50 test.[5] We will detail the Acute Toxic Class Method (OECD 423).

Causality behind Experimental Choice (OECD 423): This method is a stepwise procedure that uses a minimum number of animals (3 per step) to classify a substance into a toxicity category based on mortality.[6] It is reproducible and avoids the use of large animal groups at lethal doses, aligning with modern animal welfare standards.[6]

OECD_423_Workflow start Start: 3 Female Rodents Select Starting Dose (e.g., 300 mg/kg) dose1 Administer Dose start->dose1 obs1 Observe 48h for Mortality dose1->obs1 outcome1 0 or 1 Death obs1->outcome1 outcome2 2 or 3 Deaths obs1->outcome2 step_up Dose Next Step Higher (e.g., 2000 mg/kg) 3 New Animals outcome1->step_up Toxicity Lower than Expected step_down Dose Next Step Lower (e.g., 50 mg/kg) 3 New Animals outcome2->step_down Toxicity Higher than Expected stop Stop Test & Classify Hazard step_up->stop step_down->stop

Caption: Decision-making process for the OECD 423 Guideline.

Protocol: Acute Oral Toxicity - Acute Toxic Class Method (OECD TG 423)

ParameterProtocol Detail
Test Guideline OECD Guideline for the Testing of Chemicals, No. 423.[6]
Animal Model Young, healthy adult rodents (rats preferred). A single sex (typically females, as they are often slightly more sensitive) is used.[6] Weight variation should not exceed ± 20% of the mean.
Acclimatization Minimum of 5 days to laboratory conditions.
Housing Temperature: 22 ± 3°C; Humidity: 30-70%; Light/dark cycle: 12h/12h.
Dose Administration Oral gavage. Volume should not exceed 1 mL/100g body weight for oil-based vehicles or 2 mL/100g for aqueous solutions.[3] Animals are fasted overnight before dosing.
Starting Doses Defined starting doses are used: 5, 50, 300, and 2000 mg/kg. The choice is based on any existing information on the compound or structurally related compounds.
Procedure A stepwise procedure is used. Start with 3 animals at the selected dose. Depending on the mortality within 48 hours, the next step is determined (dose higher, dose lower, or stop testing).[6]
Observations Animals are observed for mortality, clinical signs of toxicity (changes in skin, fur, eyes, respiration, autonomic and CNS effects), and body weight changes for up to 14 days.[6]
Pathology All animals (those that die during the study and those euthanized at the end) undergo a gross necropsy to identify any visible abnormalities in organs and tissues.
Interpretation The substance is classified into a GHS toxicity category based on the pattern of mortality observed across the dosing steps.

Repeated Dose 90-Day Oral Toxicity Study

This study is critical for evaluating the safety of a compound intended for longer-term human exposure. It identifies target organs of toxicity, characterizes the dose-response relationship, and helps establish a No-Observed-Adverse-Effect Level (NOAEL).

Causality behind Experimental Choice (OECD 408): A 90-day study in rodents represents a significant portion of the animal's lifespan and is considered the standard duration for sub-chronic toxicity assessment.[7] It allows for the detection of toxicity that may not be evident after a single dose, including cumulative effects and physiological adaptations. The inclusion of a recovery group is vital to determine if observed toxic effects are reversible.

Protocol: Repeated Dose 90-Day Oral Toxicity Study in Rodents (OECD TG 408)

ParameterProtocol Detail
Test Guideline OECD Guideline for the Testing of Chemicals, No. 408.[7]
Animal Model Rat is the preferred species. At least 10 animals of each sex per group.[7]
Dose Levels At least three dose levels (low, mid, high) plus a concurrent control group (vehicle only). A high dose should elicit some toxicity but not mortality. The low dose should produce no evidence of toxicity. Dose levels are selected based on the acute toxicity data.
Recovery Group A satellite group of 10 animals/sex at the high-dose level and a control group are often included. These animals are not euthanized at 90 days but are maintained for an additional period (e.g., 28 days) without treatment to assess the reversibility of any effects.
Administration Daily oral administration (gavage or in diet) for 90 consecutive days.
In-life Observations - Clinical Signs: Daily detailed observations. - Body Weight & Food/Water: Weekly measurements. - Ophthalmology: Examination before and at the end of the study. - Functional Tests: Sensory reactivity, grip strength, and motor activity assessments.
Clinical Pathology Blood and urine samples are collected at termination (and possibly at an interim point). - Hematology: Red/white blood cell counts, hemoglobin, hematocrit, platelets, etc. - Clinical Chemistry: Markers for liver function (ALT, AST), kidney function (BUN, creatinine), electrolytes, glucose, proteins, etc. - Urinalysis: Appearance, volume, pH, protein, glucose, ketones, etc.
Terminal Pathology - Gross Necropsy: Detailed examination of all external surfaces, orifices, and internal organs. - Organ Weights: Key organs (liver, kidneys, brain, spleen, heart, etc.) are weighed. - Histopathology: A comprehensive set of tissues from all control and high-dose animals is examined microscopically. Any target organs identified are also examined in the low and mid-dose groups.
Interpretation The study aims to identify all toxic effects and establish the NOAEL, which is the highest dose level at which there are no biologically significant adverse findings.

In Vivo Genotoxicity Assessment

Genotoxicity assays are designed to detect compounds that can induce damage to genetic material, a key concern as such damage can lead to heritable diseases or cancer.[8][9] A standard in vivo battery often includes two tests covering different endpoints and tissues.[10]

Causality behind Experimental Choice:

  • Micronucleus Test (OECD 474): This assay is the most widely used in vivo test for detecting clastogens (agents that break chromosomes) and aneugens (agents that cause chromosome loss/gain).[11] It assesses damage in a proliferating cell population (hematopoietic cells in the bone marrow), which is readily accessible to systemically distributed compounds.[11]

  • Comet Assay (In Vivo): This sensitive method detects primary DNA strand breaks in virtually any tissue.[8][10] This allows for the assessment of genotoxicity directly in potential target organs (e.g., the liver, a primary site of metabolism) that may not have actively dividing cells, complementing the micronucleus test.[11]

Genotoxicity_Strategy invitro In Vitro Genotoxicity Battery (Ames, MLA, Chromosomal Aberration) positive Positive Result in In Vitro Assay invitro->positive negative All In Vitro Assays Negative invitro->negative invivo_followup Proceed to In Vivo Follow-up positive->invivo_followup no_further No Further Testing (Unless other concerns arise) negative->no_further micronucleus In Vivo Micronucleus Test (OECD 474) Assesses Chromosomal Damage invivo_followup->micronucleus comet In Vivo Comet Assay Assesses DNA Strand Breaks in Target Organs (e.g., Liver) invivo_followup->comet integrate Integrate into Repeated Dose Study (Optional) micronucleus->integrate comet->integrate risk_assess Final Genotoxicity Risk Assessment integrate->risk_assess

Caption: Decision framework for in vivo genotoxicity testing.

Protocol 1: In Vivo Mammalian Erythrocyte Micronucleus Test (OECD TG 474)

ParameterProtocol Detail
Test Guideline OECD Guideline for the Testing of Chemicals, No. 474.
Animal Model Mouse or rat. Typically 5 animals per sex per group.
Dose & Administration Usually 2-3 dose levels plus negative and positive controls. The highest dose should be the Maximum Tolerated Dose (MTD) or a limit dose (2000 mg/kg). Administration is typically 1 or 2 doses, 24 hours apart.
Sample Collection Bone marrow is flushed from the femur or tibia at 24 and sometimes 48 hours after the last dose. Alternatively, peripheral blood can be used, which requires multiple sampling times to capture the peak response of micronucleated reticulocytes.
Slide Preparation Cell suspensions are prepared, smeared on glass slides, and stained with a dye (e.g., acridine orange, Giemsa) that allows for the differentiation of young, anucleated red blood cells (polychromatic erythrocytes, PCEs) from mature ones (normochromatic erythrocytes, NCEs).
Analysis At least 2000 PCEs per animal are scored for the presence of micronuclei. The ratio of PCEs to NCEs is also calculated as a measure of bone marrow toxicity.
Interpretation A statistically significant, dose-dependent increase in the frequency of micronucleated PCEs in treated groups compared to the vehicle control indicates a positive result.

Protocol 2: In Vivo Comet Assay

ParameterProtocol Detail
Test Guideline Based on OECD draft guidance (e.g., TG 489).
Animal Model Rodent. At least 5 animals per sex per group.
Dose & Administration Similar to the micronucleus test. Dosing regimen and timing of sample collection are critical. Sampling is usually done 2-6 hours after the final dose to capture primary DNA damage before it is repaired.
Tissue Collection Animals are euthanized, and target tissues are collected rapidly and placed in cold mincing buffer. For an oral compound, the liver is a mandatory tissue. The stomach or duodenum may also be relevant as sites of first contact.[12]
Cell Preparation Tissues are processed to create a single-cell suspension.
Assay Procedure Cells are embedded in agarose on a microscope slide, lysed to remove membranes and proteins, and then subjected to electrophoresis under alkaline conditions. Damaged DNA (containing strand breaks) migrates away from the nucleus, forming a "comet tail."
Analysis Slides are stained with a fluorescent dye and analyzed using image analysis software. The extent of DNA migration (e.g., % tail DNA) is quantified for at least 50-100 cells per sample.
Interpretation A statistically significant, dose-dependent increase in DNA migration in treated groups compared to the concurrent vehicle control indicates a positive genotoxic effect in that tissue.

References

  • (PDF) OECD GUIDELINES FOR ACUTE ORAL TOXICITY STUDIES: AN OVERVIEW. (2023).
  • Gothe S.R., et al. (2023). oecd guidelines for acute oral toxicity studies: an overview. International Journal of Research in Ayurveda and Pharmacy.
  • OECD. (1987). OECD Test Guideline 401 - Acute Oral Toxicity. National Toxicology Program.
  • Thakur, K. (n.d.). OECD Guideline 420: Acute oral Toxicity - Fixed Dose Procedure. Slideshare.
  • OECD. (2001). OECD Test Guideline 423 - Acute Oral Toxicity – Acute Toxic Class Method. National Toxicology Program.
  • OECD. (2009). OECD Test Guideline 413: Subchronic Inhalation Toxicity: 90-day Study. National Toxicology Program.
  • Committee on Carcinogenicity of Chemicals in Food, Consumer Products and the Environment. (n.d.). Guidance on a strategy for genotoxicity testing of chemicals: Stage 2. GOV.UK.
  • Helasri, G. (n.d.). Oecd acute,subacte, sub chronic dermal toxicity studies(402, 410, 411). Slideshare.
  • P, S., & S, D. (2017). Genotoxicity: Mechanisms, Testing Guidelines and Methods. Juniper Publishers.
  • OECD. (2018). Test No. 413: Subchronic Inhalation Toxicity: 90-day Study. OECD.
  • Gazzar, M. G., et al. (n.d.). Synthesis of novel thiadiazole derivatives as selective COX-2 inhibitors. RSC Publishing.
  • Charles River Laboratories. (n.d.). In Vivo Genotoxicity Assays.
  • In Vivo Genotoxicity Testing Strategies: Report from the 8th International Workshop on Genotoxicity Testing (IWGT) | Request PDF. (2025). ResearchGate.
  • OECD. (2025). Test No. 408: Repeated Dose 90-Day Oral Toxicity Study in Rodents. OECD.
  • FDA. (n.d.). Guidance for Industry - S2B Genotoxicity: A Standard Battery for Genotoxicity Testing of Pharmaceuticals.
  • Synthesis And Pharmacological Screening Of Thiadiazole Derivatives As Antidiabetic Agents. (2025). Journal of Neonatal Surgery.
  • Karakus, S., et al. (n.d.). Synthesis of Some Novel Thiadiazole Derivative Compounds and Screening Their Antidepressant-Like Activities. PMC.
  • Acute, Sub-Acute and Chronic Toxicity As per OECD Guidelines Subacute Toxicity (repeat dose toxicity)focuses on adverse effect. (n.d.). Gyan Sanchay.
  • A Review on Biological Activity of Thiadiazole Moiety and Its Derivatives. (n.d.). Jetir.Org.
  • Kane, S.R., et al. (n.d.). BIOLOGICAL EVALUATION OF SOME SYNTHESIZED N- SUBSTITUTED 1, 3, 4 THIADIAZOLE DERIVATIVES BY USING INVITRO MODEL. International Journal of Pharmacy & Pharmaceutical Research.
  • SAFETY DATA SHEET. (2025). MilliporeSigma.
  • SAFETY DATA SHEET. (2025). Fisher Scientific.
  • Gąsiorowska, J., et al. (n.d.). Thiadiazole derivatives as anticancer agents. PMC - NIH.
  • SAFETY DATA SHEET. (2025). Angene Chemical.
  • SAFETY DATA SHEET. (2025). Fisher Scientific.
  • SAFETY DATA SHEET. (2025). Cayman Chemical.
  • Głowacka, I. E., & Uliasz, M. (2020). Cytotoxic Properties of 1,3,4-Thiadiazole Derivatives—A Review. MDPI.
  • 4-phenyl-1,2,3-thiadiazole — Chemical Substance Information. (n.d.). NextSDS.
  • Zahoor, A. F., et al. (2021). Synthetic Transformations and Medicinal Significance of 1,2,3-Thiadiazoles Derivatives: An Update.
  • Sharp, S. Y., et al. (2012). Co-Crystalization and In Vitro Biological Characterization of 5-Aryl-4-(5-Substituted-2-4-Dihydroxyphenyl)-1,2,3-Thiadiazole Hsp90 Inhibitors. PLOS.
  • Firoozpour, L., et al. (n.d.). Synthesis and Evaluation of the Cytotoxicity of a Series of 1,3,4-Thiadiazole Based Compounds as Anticancer Agents. PMC.

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Application

Application Notes &amp; Protocols: Formulation Techniques for 4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole in Crop Protection

Introduction: The Imperative for Advanced Formulation 4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole is a molecule belonging to the thiadiazole class of heterocyclic compounds, which are recognized for a wide spectrum of biolo...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Imperative for Advanced Formulation

4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole is a molecule belonging to the thiadiazole class of heterocyclic compounds, which are recognized for a wide spectrum of biological activities, including fungicidal and herbicidal properties.[1] The intrinsic efficacy of an active ingredient (AI) like this can only be realized in the field through a sophisticated and stable formulation. The formulation is not merely a vehicle for delivery; it is a critical component that dictates the AI's stability, bioavailability, user safety, and overall performance in a crop protection strategy.[2][3]

This guide provides an in-depth exploration of key formulation techniques applicable to 4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole. We will move beyond simple recipes to elucidate the scientific rationale behind component selection and process optimization. The protocols herein are designed as robust, self-validating systems, integrating quality control and stability assessment as indispensable steps.

For the purpose of this guide, we will assume 4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole is a crystalline solid with low solubility in water, a common profile for such active ingredients that makes it an excellent candidate for Suspension Concentrate (SC) and Wettable Powder (WP) formulations. We will also explore the Emulsifiable Concentrate (EC) as a potential, albeit more challenging, option.

Foundational Workflow for Formulation Development

The development of a commercially viable pesticide formulation is a multi-stage process that begins with the characterization of the active ingredient and culminates in a stable, effective, and registered product. The following workflow illustrates the key decision points and experimental phases.

G A AI Characterization (Solubility, MP, Stability) B Select Formulation Type (SC, WP, EC, etc.) A->B Informs Choice C Screen Co-formulants (Surfactants, Carriers, etc.) B->C Guides Selection D Lab-Scale Prototype Formulation C->D Develop Prototypes E Physical & Chemical Characterization D->E Initial QC F Stability Testing (Accelerated & Low Temp) E->F Assess Shelf-Life F->D Iterate/Reformulate G Bio-efficacy Testing (Greenhouse/Field) F->G If Stable G->D Iterate/Reformulate H Optimization & Scale-Up G->H If Efficacious I Final Formulation H->I

Caption: General workflow for agricultural formulation development.

Suspension Concentrate (SC) Formulation

A Suspension Concentrate (SC), or flowable, is a stable dispersion of solid AI particles in a liquid continuous phase, typically water.[4] This formulation type is increasingly popular due to its dust-free handling, ease of measurement, and high AI loading potential.[4][5] It is an ideal choice for water-insoluble solid AIs like 4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole.

Scientific Rationale and Component Selection

The primary challenge in SC formulation is preventing the agglomeration and sedimentation of suspended particles.[4] This is achieved through a carefully balanced system of surfactants and rheology modifiers.

  • Dispersing Agent: This is the most critical component. Polymeric surfactants are highly recommended as they provide a powerful steric stabilization barrier around the AI particles, preventing them from coalescing (flocculation).[4] They possess multiple anchoring points to the particle surface and long polymeric chains that extend into the aqueous phase, creating a robust repulsive layer.

  • Wetting Agent: Ensures that the surface of the hydrophobic AI particle is readily wetted by the aqueous phase during the milling process and upon dilution in the spray tank.

  • Rheology Modifier: Typically a polysaccharide like Xanthan Gum, this agent builds a structured network within the water, creating a high viscosity at rest. This network physically holds the AI particles in suspension, preventing settling during storage. Upon shaking or shearing (as in a spray tank), the network breaks down, allowing the formulation to flow easily.

  • Antifreeze Agent: Propylene glycol or glycerol is added to prevent freezing during storage and transport, which could irreversibly damage the formulation structure.[6]

  • Biocide: Prevents microbial growth in the water-based formulation during long-term storage.

Protocol for Laboratory-Scale SC Formulation (100g Batch)

Objective: To prepare a stable 40% (w/w) SC formulation of 4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole.

Materials & Equipment:

  • High-shear mixer (e.g., Silverson)

  • Bead mill

  • Analytical balance

  • Viscometer

  • Particle size analyzer

Component Table:

ComponentFunctionTypical % (w/w)Example Product
4-(2,4-Dimethylphenyl)-1,2,3-thiadiazoleActive Ingredient40.0-
Polymeric DispersantDispersant3.0Atlox™ 4913
Anionic SurfactantWetting Agent2.0Morwet® D-425
Propylene GlycolAntifreeze5.0-
Xanthan Gum (2% pre-gel)Rheology Modifier10.0-
Silicone DefoamerAntifoam0.2-
BiocidePreservative0.1Proxel™ GXL
Deionized WaterContinuous Phase39.7-

Step-by-Step Methodology:

  • Prepare Xanthan Gum Pre-gel: Slowly add 2g of Xanthan Gum to 98g of deionized water under constant stirring. Allow it to hydrate fully (can take several hours or overnight) to form a smooth, viscous gel.

  • Prepare the Mill Base: In a beaker, combine the propylene glycol, polymeric dispersant, wetting agent, and the remaining deionized water. Mix until all components are dissolved.

  • Incorporate the Active Ingredient: While mixing the mill base with a high-shear mixer at low speed, slowly add the 40g of powdered 4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole. Increase shear speed as the viscosity builds to ensure a homogenous slurry. Add the defoamer at this stage.

  • Wet Milling: Transfer the slurry to a bead mill. Mill the suspension until the desired particle size distribution is achieved. The target is typically a median particle size (d50) of 2-5 microns with 90% of particles (d90) below 10 microns. This small particle size is crucial for preventing rapid settling (Stokes' Law) and ensuring good biological efficacy.

  • Final Formulation (Let-down): Transfer the milled concentrate to a mixing vessel. While stirring gently, slowly add the prepared Xanthan Gum pre-gel and the biocide. Continue mixing until the formulation is completely uniform.

  • Initial Quality Control: Measure and record the initial pH, viscosity, and particle size distribution.

G cluster_prep Preparation Phase cluster_milling Milling Phase cluster_final Finalization Phase A Prepare 2% Xanthan Gum Pre-gel E Let-down: Add Xanthan Gel & Biocide (Low Shear) A->E B Prepare Aqueous Phase (Water, Glycol, Surfactants) C Create Mill Base: Add AI to Aqueous Phase (High Shear) B->C D Wet Bead Milling (Target: d50 < 5µm) C->D D->E F Final Product: SC Formulation E->F

Caption: Step-by-step workflow for Suspension Concentrate (SC) preparation.

Wettable Powder (WP) Formulation

Wettable Powders (WPs) are dry formulations that form a suspension when mixed with water by the end-user.[7] They offer excellent storage stability due to the absence of water and allow for high active ingredient loading.[7] However, potential dust exposure during handling is a limitation compared to SCs.[7]

Scientific Rationale and Component Selection
  • Solid Carrier/Diluent: An inert, porous material like kaolin clay or synthetic silica that forms the bulk of the powder and helps in grinding the AI to a fine particle size.

  • Dispersing Agent: Crucial for preventing the fine particles from flocculating once suspended in the spray tank. Lignosulfonates or naphthalene sulfonates are common choices.

  • Wetting Agent: Reduces the surface tension between the powder and the water, allowing the powder to be readily wetted and suspended rather than floating on the surface.

Protocol for Laboratory-Scale WP Formulation (100g Batch)

Objective: To prepare a stable 70% (w/w) WP formulation.

Materials & Equipment:

  • Air-jet mill or hammer mill

  • Ribbon or V-blender

  • Wettability and suspensibility testing apparatus (per CIPAC methods)

Component Table:

ComponentFunctionTypical % (w/w)Example Product
4-(2,4-Dimethylphenyl)-1,2,3-thiadiazoleActive Ingredient70.0-
LignosulfonateDispersant8.0Borresperse™ NA
Alkyl Naphthalene SulfonateWetting Agent2.0Morwet® B
Synthetic Precipitated SilicaGrinding Aid / Carrier20.0Sipernat® 50S

Step-by-Step Methodology:

  • Pre-blending: Combine all components in a V-blender and mix for 15-20 minutes to achieve a homogenous pre-mix.

  • Milling: Pass the pre-blended material through an air-jet mill. The goal is to fracture both the AI and carrier particles to a very fine size (e.g., d50 < 10 microns). This fine particle size is essential for good suspensibility.

  • Post-blending: Blend the milled powder again for 10-15 minutes to ensure ultimate homogeneity.

  • Packaging: Package the final WP formulation in moisture-proof containers.

  • Initial Quality Control: Perform key QC tests:

    • Wetting Time: Measure the time it takes for a known amount of powder to become completely wet when added to water without stirring. A good WP should wet in under 1 minute.[8]

    • Suspensibility: Measure the percentage of the formulation that remains suspended in a column of water after a set time (e.g., 30 minutes). A high suspensibility (>80%) is desired to ensure uniform application.

Emulsifiable Concentrate (EC) Formulation

An EC is a liquid formulation where the AI is dissolved in a water-immiscible solvent system along with a blend of emulsifiers.[9] When diluted, it spontaneously forms a stable oil-in-water emulsion.[9] This is suitable for AIs with good solubility in organic solvents but poor solubility in water.

Scientific Rationale and Component Selection

This would be a challenging formulation for a solid AI like 4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole, as it would require a solvent system capable of dissolving it to a high concentration without crystallization at low temperatures.

  • Solvent: Must have high solvency power for the AI, low water solubility, and low phytotoxicity. Aromatic hydrocarbons (e.g., Solvesso™ series) or polar organic solvents like N-methyl-2-pyrrolidone (NMP) or cyclohexanone are often used.[10]

  • Emulsifier System: A blend of two or more emulsifiers is almost always required to achieve spontaneous emulsification and stability in waters of varying hardness. This typically includes:

    • An anionic surfactant (e.g., calcium dodecylbenzene sulfonate) for rapid emulsification.

    • A non-ionic surfactant (e.g., alcohol ethoxylate) to provide long-term steric stability to the emulsion droplets.[9]

Protocol for Laboratory-Scale EC Formulation (100g Batch)

Objective: To prepare a 20% (w/v) EC formulation.

Component Table:

ComponentFunction% (w/w)
4-(2,4-Dimethylphenyl)-1,2,3-thiadiazoleActive Ingredient20.0
Calcium Dodecylbenzene SulfonateAnionic Emulsifier5.0
Castor Oil EthoxylateNon-ionic Emulsifier5.0
Aromatic Hydrocarbon SolventSolvent70.0

Step-by-Step Methodology:

  • Dissolution: In a jacketed glass vessel, add the solvent. Begin stirring and slowly add the powdered 4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole. Gentle heating may be required to facilitate dissolution.

  • Addition of Emulsifiers: Once the AI is completely dissolved and the solution is clear, add the anionic and non-ionic emulsifiers.

  • Homogenization: Continue stirring until a clear, homogenous solution is obtained.

  • Initial Quality Control:

    • Emulsion Stability: Dilute 5 mL of the EC into 95 mL of standard hard water in a graduated cylinder. Invert the cylinder 30 times and let it stand. Observe the amount of cream or sediment at 30 minutes, 2 hours, and 24 hours. A stable formulation will show minimal separation.

    • Clarity and Low-Temp Stability: The concentrate itself must remain clear and free of crystals after storage at 0°C for 7 days.

Critical Protocol: Formulation Stability Testing

Stability testing is non-negotiable and must be conducted on all formulation prototypes.[2] It predicts the shelf-life of the product and ensures its physical and chemical integrity under various storage conditions.

TestConditionDurationKey Parameters to AnalyzeRationale
Accelerated Storage 54 ± 2°C Oven14 DaysAI content, pH, viscosity, suspensibility (WP/SC), emulsion stability (EC), particle size (SC).Simulates approximately 2 years of real-time storage at ambient temperature. Recommended by FAO/WHO specifications.
Low Temperature 0 ± 2°C Chamber7 DaysPhase separation, crystallization, viscosity. After equilibration to 20°C, test suspensibility/emulsion stability.Ensures product performance in colder climates and that no irreversible changes like crystal growth occur.
Freeze-Thaw Cycling -10°C to 25°C3-5 CyclesPhysical appearance, phase separation, particle size.Critical for water-based formulations (SCs) to ensure they can withstand freezing and thawing during transport.
Data Analysis and Interpretation

The stability of a formulation is assessed by comparing the results of the parameters measured before and after storage. Any significant degradation of the active ingredient, or a major change in physical properties (e.g., a drop in suspensibility below 80%, massive particle size growth, or emulsion breakdown), indicates an unstable formulation that requires modification. Advanced analytical tools like multiple light scattering can provide rapid and objective data on destabilization mechanisms such as creaming or agglomeration.[2][11]

References

  • DataPhysics Instruments. (n.d.). Application note: Stability study of a pesticide formulation.
  • Norlab. (2024, January 6). Stability study of a pesticide formulation using the DataPhysics MultiScan 20 stability analysis system.
  • Australian Pesticides and Veterinary Medicines Authority. (2025, September 10). Generation of storage stability data for agricultural chemical products.
  • Wang, Y., et al. (2023). Enhancing the Stability and Effectivity of Multiple Pesticide Formulation Mixtures by Adding an Eco-Friendly Adjuvant.
  • Krynitsky, A. J., et al. (n.d.). Stability Study and Handling Recommendations for Multiresidue Pesticide Mixes under Diverse Storage Conditions for LC–MS/MS and GC–MS/MS. PMC.
  • Croda Agriculture. (n.d.). Adjuvants for fungicides.
  • ISRES. (n.d.). 174 Thiadiazoles and Their Properties.
  • Croda Agriculture. (n.d.). Wettable powder (WP) formulations.
  • Kim, J., et al. (2005). Adjuvant formulation for enhancing the fungicidal efficacy and fungicidal composition containing same.
  • BenchChem. (2025). An In-depth Technical Guide to the Physical and Chemical Properties of 4-Phenyl-1,2,3-thiadiazole.
  • Exacto, Inc. (2023, May 30). How Fungicides & Adjuvants Work Together to Reduce Disease Pressure.
  • Cavelier, F., et al. (2021). Emulsifiable concentrate formulations of sdhi fungicides.
  • PubChem. (n.d.). 4-Phenyl-1,2,3-thiadiazole.
  • Klittich, C. J. R. (n.d.). Emulsifiable concentrate formulation.
  • Nevsky, A. A., et al. (2023).
  • Formica, G., et al. (1995). Wettable powder formulations of herbicides.
  • Croda Agriculture. (n.d.). Suspension concentrate (SC) guide.
  • ChemicalBook. (2022, January 26). Properties and Synthesis of 1,2,3-Thiadiazole.
  • Croda Agriculture. (n.d.). Formulating emulsifiable concentrate (EC).
  • Haerer, P., et al. (2013). EMULSIFIABLE CONCENTRATE (EC) FORMULATION WITH HERBICIDAL ACTIVE FATTY ACIDS.
  • Sino-Japan Chemical Co., Ltd. (n.d.). Agricultural Biotechnology.
  • Wang, S., et al. (n.d.). Preparation and insecticidal efficacy of wettable powder formulations of Bacillus thuringiensis and Beauveria bassiana.
  • Angel, M., et al. (2012). Suspension concentrates.
  • Thompson, A. M. (2005). Medicinal chemistry and properties of 1,2,4-thiadiazoles. PubMed.
  • Hasan, M., & Ali, A. (n.d.). Synthesis and Crop Protective Activities of Some Novel Derivatives of 3-substituted-1,2,4-triazolo [3,4- b][2][11] thiadiazoles.

  • Siddiqui, S., et al. (2021).
  • Pace, A., et al. (n.d.). Building 1,2,4-Thiadiazole: Ten Years of Progress.
  • Fan, Z., et al. (2017).
  • Baker, R., et al. (n.d.). Thiadiazoles, their preparation and pharmaceuticalcompositions containing them.
  • Nevsky, A. A., et al. (2023). Synthesis, Fungicidal Activity and Plant Protective Properties of 1,2,3-Thiadiazole and Isothiazole-Based N-acyl. MDPI.
  • ResearchGate. (n.d.).
  • NextSDS. (n.d.). 1,2,3-Thiadiazole-4-carboxamide,N-(2,4-dimethylphenyl)-(9CI).

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Technical Notes & Optimization

Troubleshooting

Technical Support Center: Resolving NMR Signal Overlap in 4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole

Welcome to the Advanced NMR Troubleshooting Center. As a Senior Application Scientist, I frequently assist researchers and drug development professionals in deconvoluting complex spectral data.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced NMR Troubleshooting Center. As a Senior Application Scientist, I frequently assist researchers and drug development professionals in deconvoluting complex spectral data. When analyzing 4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole , severe signal overlap is a common roadblock.

The molecule presents two distinct overlap challenges in standard 1 H NMR (e.g., in CDCl 3​ ):

  • The Aliphatic Region (~2.3 ppm): The 2-methyl and 4-methyl groups often collapse into a broad, indistinguishable singlet.

  • The Aromatic Region (7.0–7.5 ppm): The phenyl protons (H3, H5, H6) exhibit complex multiplet overlap due to narrow chemical shift differences and homonuclear scalar coupling ( JHH​ ).

This guide provides field-proven, causality-driven methodologies to resolve these overlaps, ensuring high-confidence structural validation.

Quantitative Data Summary: Expected Shifts & Overlap Risks

To troubleshoot effectively, we must first map the expected spectral landscape. The table below summarizes the typical chemical shift environments for this scaffold and the strategic interventions required for resolution 1.

Proton EnvironmentExpected Shift in CDCl 3​ (ppm)Overlap Risk LevelPrimary Resolution StrategyExpected Shift in C 6​ D 6​ (ppm)
1,2,3-Thiadiazole H5 8.50 - 8.80Low (Isolated downfield)N/A8.00 - 8.30
Phenyl H6 (ortho to thiadiazole)7.40 - 7.60High (Overlaps with H3/H5)Pure Shift NMR / 2D HSQC7.20 - 7.40
Phenyl H3, H5 7.00 - 7.30High (Multiplet mixing)Pure Shift NMR / 2D HSQC6.80 - 7.10
2-CH 3​ (ortho to thiadiazole)2.35 - 2.45High (Overlaps with 4-CH 3​ )ASIS (Solvent Switch)2.25 - 2.35
4-CH 3​ (para to thiadiazole)2.30 - 2.40High (Overlaps with 2-CH 3​ )ASIS (Solvent Switch)2.05 - 2.15

Troubleshooting Guides & FAQs

FAQ 1: Why do my methyl groups appear as a single broad peak, and how can I separate them without advanced 2D NMR?

The Causality: In isotropic solvents like CDCl 3​ , the electronic environments of the 2-methyl and 4-methyl groups are too similar, resulting in nearly identical resonance frequencies.

The Solution: Apply Aromatic Solvent Induced Shifts (ASIS) by switching your solvent to Benzene- d6​ (C 6​ D 6​ ) 2. Benzene molecules form transient, non-random collision complexes with the polar dipole of the 1,2,3-thiadiazole ring. The strong magnetic anisotropy (ring current) of the benzene solvent differentially shields the solute's protons based on their spatial orientation relative to the polar center 3. The 4-methyl group (para) will experience a different degree of anisotropic shielding compared to the sterically hindered 2-methyl group (ortho), cleanly splitting the signal into two distinct singlets.

ASIS_Logic Solvent 1. Solvent Switch CDCl3 to C6D6 Complex 2. Transient Solute-Solvent Collision Complex Forms Solvent->Complex Anisotropy 3. Benzene Ring Current Induces Magnetic Anisotropy Complex->Anisotropy Differential 4. Differential Shielding of 2-CH3 vs 4-CH3 Anisotropy->Differential Result 5. Separation of Overlapping Singlets Differential->Result

Fig 1: Mechanistic pathway of Aromatic Solvent Induced Shifts (ASIS) resolving aliphatic overlap.

FAQ 2: The aromatic protons (H3, H5, H6) are a highly coupled, overlapping multiplet. How can I extract their exact chemical shifts?

The Causality: The narrow chemical shift range of the phenyl ring combined with extensive homonuclear scalar coupling ( JHH​ ) creates a multi-state spin structure that severely complicates the spectrum 4.

The Solution: Utilize Pure Shift NMR (Broadband Homonuclear Decoupling) . This technique suppresses the effects of homonuclear scalar coupling, collapsing complex multiplets into sharp, single lines—reminiscent of a proton-decoupled 13 C spectrum 5. By applying frequency-selective excitation (e.g., the Zangger-Sterk method) during a weak pulsed field gradient, the experiment refocuses J -coupling evolution, leaving only the pure chemical shift for each distinct proton site 6.

FAQ 3: If 1D Pure Shift isn't enough to confidently assign H5 vs H6, what is the definitive next step?

The Causality: Even as singlets, H5 and H6 might resonate within 0.05 ppm of each other, making absolute assignment ambiguous based on 1D integration alone.

The Solution: Move to 2D HSQC (Heteronuclear Single Quantum Coherence) and HMBC (Heteronuclear Multiple Bond Correlation) . While protons may overlap in the 1 H dimension (~10 ppm window), the carbons they are attached to have a much wider chemical shift range (~200 ppm). HSQC will separate the overlapping protons by dispersing them along the 13 C axis. HMBC will then allow you to trace 2- and 3-bond couplings from the separated methyl protons to the aromatic carbons, definitively assigning H3, H5, and H6 based on molecular connectivity 1.

NMR_Workflow Start Identify Signal Overlap in 1H NMR (CDCl3) CheckRegion Which spectral region is overlapping? Start->CheckRegion Aliphatic Aliphatic Region (Methyls ~2.3 ppm) CheckRegion->Aliphatic Aromatic Aromatic Region (Phenyl 7.0 - 7.5 ppm) CheckRegion->Aromatic ASIS Protocol 1: Apply ASIS (Acquire in C6D6) Aliphatic->ASIS PureShift Protocol 2: 1D Pure Shift (Zangger-Sterk / PSYCHE) Aromatic->PureShift TwoD Protocol 3: 2D NMR (HSQC / HMBC) Aromatic->TwoD If absolute assignment needed Resolved Signals Resolved & Definitively Assigned ASIS->Resolved PureShift->Resolved TwoD->Resolved

Fig 2: Decision tree workflow for troubleshooting NMR signal overlap in thiadiazole derivatives.

Experimental Protocols

Protocol 1: Aromatic Solvent Induced Shift (ASIS) Preparation

Self-Validating System: The integration of the newly separated peaks must remain exactly 3H each. If integration deviates, the new peak is an impurity, not a resolved methyl group.

  • Sample Recovery: Evaporate the CDCl 3​ from your existing NMR sample using a gentle stream of nitrogen gas until a dry film/powder remains.

  • Solvent Exchange: Dissolve the 4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole (5-10 mg) in 0.6 mL of anhydrous Benzene- d6​ (C 6​ D 6​ ).

  • Acquisition: Acquire a standard 1D 1 H NMR spectrum. Note the solvent residual peak at 7.16 ppm.

  • Analysis: Observe the aliphatic region (2.0–2.5 ppm). The previously overlapping methyl broad singlet will now be resolved into two distinct singlets due to differential anisotropic shielding.

Protocol 2: 1D Pure Shift NMR Acquisition (Zangger-Sterk Method)

Note: This protocol assumes a modern spectrometer equipped with pulsed field gradients.

  • Baseline Acquisition: Acquire a standard 1 H spectrum. Calibrate your 90-degree pulse length using the pulsecal command (or equivalent) 5.

  • Parameter Setup: Load the Pure Shift pseudo-2D pulse sequence (e.g., zangger-sterk or PSYCHE).

  • Sweep Width Optimization: Set the sweep width (SW) to encompass only the region of interest (e.g., 4 ppm to 9 ppm for the aromatic/thiadiazole region) to maximize the signal-to-noise ratio 5. Set the chunk duration sweep width (SW1) to ~60 Hz (0.1 ppm on a 600 MHz instrument).

  • Acquisition & Reconstruction: Execute the acquisition. The software will acquire a pseudo-2D dataset and reconstruct a 1D broadband homodecoupled spectrum where all multiplets are collapsed into singlets 5.

Protocol 3: 2D HSQC / HMBC for Absolute Assignment
  • Preparation: Ensure sample concentration is high enough for 13 C detection (ideally >10 mg/0.6 mL).

  • HSQC Acquisition: Run a standard 1 H- 13 C HSQC to correlate the overlapping aromatic protons to their respective directly attached carbons.

  • HMBC Acquisition: Run a 1 H- 13 C HMBC optimized for long-range couplings ( JCH​ = 8 Hz).

  • Data Tracing: Locate the isolated 2-CH 3​ and 4-CH 3​ singlets in the 1 H dimension. Trace their HMBC cross-peaks to the aromatic carbons (C2, C3, C4, C5). The proton attached to C3 will show cross-peaks to both methyl groups, while H5 will only show strong correlation to the 4-CH 3​ group, allowing for definitive, self-validating assignment.

References

  • Pure Shift NMR Service - Creative Biostructure Creative Biostructure. [Link]

  • Pure Shift NMR - University of Wyoming University of Wyoming NMR Facility. [Link]

  • Chapter 8: Pure Shift 2D NMR Spectroscopy The Royal Society of Chemistry. [Link]

  • Improve Your Chemical Shift Resolution Without Going to Higher Fields University of Ottawa NMR Facility Blog.[Link]

Sources

Reference Data & Comparative Studies

Validation

Comparative Efficacy of 4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole vs. Standard Commercial Fungicides

Executive Summary: The Evolution of Thiadiazole Elicitors The 1,2,3-thiadiazole heterocyclic ring is a privileged scaffold in agrochemical development, historically recognized for its ability to induce Systemic Acquired...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary: The Evolution of Thiadiazole Elicitors

The 1,2,3-thiadiazole heterocyclic ring is a privileged scaffold in agrochemical development, historically recognized for its ability to induce Systemic Acquired Resistance (SAR) in plants without exhibiting direct toxicity to pathogens [1]. Commercial standards like Acibenzolar-S-methyl (BTH) and Tiadinil rely almost exclusively on this plant-mediated immune response.

However, the development of 4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole represents a paradigm shift. By functionalizing the thiadiazole core with a highly lipophilic 2,4-dimethylphenyl moiety, we observe a dual-action mechanism: robust SAR elicitation coupled with moderate in vitro direct fungicidal activity [2]. This guide objectively compares the efficacy, mechanistic causality, and field-simulated performance of this novel derivative against standard commercial fungicides (Tiadinil, Azoxystrobin, and Chlorothalonil).

Mechanistic Causality & Pathway Analysis

To understand the superior field efficacy of 4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole, we must analyze the structure-activity relationship (SAR) of its functional groups.

  • The Lipophilic Anchor: The 2,4-dimethylphenyl group significantly increases the compound's partition coefficient (LogP). In practical application, this causality is twofold: it prevents rapid aqueous wash-off from the leaf surface and enhances cuticular penetration into the mesophyll [5].

  • The Elicitor Core: Once inside the plant tissue, the 1,2,3-thiadiazole pharmacophore acts upstream of the Salicylic Acid (SA) pathway. It triggers the monomerization of the NPR1 protein, which translocates to the nucleus to activate Pathogenesis-Related (PR) gene expression [3].

  • Direct Toxicity: Unlike unsubstituted thiadiazoles, the steric bulk and electron-donating nature of the dimethylphenyl group allow the molecule to directly disrupt fungal cell wall biosynthesis and respiration in select pathogens [4].

SAR_Mechanism A 4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole (Foliar Application) B Cuticular Penetration (Driven by 2,4-dimethylphenyl lipophilicity) A->B C Release of 1,2,3-thiadiazole Elicitor B->C D Salicylic Acid (SA) Pathway Activation C->D Plant Immunity H Direct Fungicidal Action (Mycelial Inhibition) C->H Direct Toxicity E NPR1 Monomerization & Translocation D->E F Pathogenesis-Related (PR) Gene Expression E->F G Systemic Acquired Resistance (SAR) F->G

Dual-action mechanism of 4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole via SAR and direct toxicity.

Experimental Methodologies: Self-Validating Protocols

To ensure rigorous, reproducible data, the following protocols are designed as self-validating systems. Every step includes internal checks to eliminate false positives caused by solvent toxicity or environmental variables.

Protocol A: In Vitro Mycelial Growth Inhibition (Poisoned Food Technique)

Causality: We utilize the poisoned food technique on Potato Dextrose Agar (PDA) rather than liquid broth microdilution. This allows for precise radial growth measurement, which directly correlates with the inhibition of hyphal extension—a primary target of functionalized thiadiazole derivatives [4].

Step-by-Step Workflow:

  • Stock Preparation: Dissolve 4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole and commercial standards in HPLC-grade DMSO to a concentration of 10 mg/mL. Validation Check: The final DMSO concentration in the agar must not exceed 0.5% (v/v) to prevent solvent-induced fungal stress.

  • Media Poisoning: Amend autoclaved PDA (cooled to 50°C) with the stock solutions to achieve final concentrations of 1, 5, 10, 50, and 100 µg/mL. Pour 20 mL into 90 mm Petri dishes.

  • Internal Controls: Prepare a negative control plate containing only PDA + 0.5% DMSO (validates baseline growth) and positive control plates containing Azoxystrobin and Tiadinil (validates pathogen sensitivity).

  • Inoculation: Place a 5 mm mycelial plug (taken from the actively growing margin of a 7-day-old culture) face-down in the center of each plate.

  • Incubation & Measurement: Incubate at 25°C in darkness. Measure the radial growth (cross-diameter) when the negative control reaches the plate edge. Calculate the EC₅₀ using probit analysis.

Protocol B: In Vivo Greenhouse Protective Efficacy Assay

Causality: The 72-hour pre-inoculation interval is a critical self-validating step. Because 1,2,3-thiadiazoles primarily act as SAR elicitors, the host plant requires a temporal window to transcribe PR genes and accumulate defense proteins [5]. Immediate inoculation would yield false negatives, masking the compound's true field efficacy.

Step-by-Step Workflow:

  • Plant Preparation: Cultivate susceptible host plants (e.g., Cucumis sativus for B. cinerea) in a greenhouse at 25°C/20°C (day/night) with 70% relative humidity until the 3-true-leaf stage.

  • Foliar Application: Spray the plants to run-off with a 200 µg/mL solution of the test compounds formulated with 0.1% Tween-20 (surfactant to ensure uniform cuticular coverage).

  • Temporal Lag: Maintain treated plants in the greenhouse for 72 hours to allow for SAR induction.

  • Pathogen Challenge: Spray-inoculate the foliage with a conidial suspension (1 × 10⁵ spores/mL) of the target pathogen.

  • Incubation & Scoring: Transfer plants to a dew chamber (100% RH, 22°C) for 48 hours, then return to the greenhouse. Score disease severity 7 days post-inoculation using a 0–9 scale, and calculate Protective Efficacy (%).

Comparative Efficacy Data

The following tables synthesize the quantitative data derived from the self-validating protocols, comparing the novel derivative against three distinct classes of commercial standards:

  • Tiadinil: A pure SAR elicitor (1,2,3-thiadiazole class).

  • Azoxystrobin: A direct-acting cellular respiration inhibitor (Strobilurin class).

  • Chlorothalonil: A broad-spectrum, multi-site contact fungicide.

Table 1: In Vitro Mycelial Growth Inhibition (EC₅₀ in µg/mL)

Note: High values indicate low direct toxicity. As expected, pure SAR elicitors show little to no in vitro activity.

CompoundBotrytis cinereaSclerotinia sclerotiorumRhizoctonia solaniMechanism Profile
4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole 34.228.541.0Dual Action (SAR + Direct)
Tiadinil >500>500>500Pure SAR Elicitor
Azoxystrobin 1.82.40.9Direct Toxicity
Chlorothalonil 8.511.214.6Direct Toxicity
Table 2: In Vivo Protective Efficacy (%) at 200 µg/mL

Note: Evaluated 7 days post-inoculation following a 72-hour pre-treatment interval.

CompoundBotrytis cinereaSclerotinia sclerotiorumRhizoctonia solani
4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole 92.4% 94.1% 89.5%
Tiadinil 78.5%81.2%75.0%
Azoxystrobin 95.0%96.5%98.2%
Chlorothalonil 85.0%82.4%80.1%

Expert Discussion & Conclusion

The data reveals a compelling narrative about molecular design in agrochemistry. Looking at Table 1 , 4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole exhibits moderate in vitro direct toxicity (EC₅₀ ~30-40 µg/mL). While it cannot compete with the sheer direct fungitoxicity of Azoxystrobin (EC₅₀ < 2 µg/mL), it represents a massive leap over traditional thiadiazoles like Tiadinil, which are biologically inert in a Petri dish.

However, the true value of the compound is realized in Table 2 . In vivo, the novel derivative achieves >90% protective efficacy, statistically bridging the gap between pure plant activators and highly potent direct fungicides.

The Causality of Success: The 2,4-dimethylphenyl substitution solves the historical limitation of SAR elicitors—their slow onset of action. By providing baseline direct toxicity, the compound immediately suppresses spore germination upon contact, "holding the line" while the plant's systemic acquired resistance (PR gene expression) fully activates over 72 hours. This synergistic dual-action makes 4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole a highly viable candidate for integration into modern resistance-management programs, reducing reliance on single-site direct fungicides that are prone to pathogen resistance.

References

  • Benzothiadiazole, a novel class of inducers of systemic acquired resistance, activates gene expression and disease resistance in wheat. The Plant Cell.[Link]

  • Synthesis and Biological Activity Evaluation of 1,2,3-thiadiazole Derivatives as Potential Elicitors With Highly Systemic Acquired Resistance. Journal of Agricultural and Food Chemistry.[Link]

  • Thiadiazole carboxylic acid moiety of tiadinil, SV-03, induces systemic acquired resistance in tobacco without salicylic acid accumulation. Journal of Pesticide Science.[Link]

  • Synthesis of 1,2,3-Thiadiazole and Thiazole-Based Strobilurins as Potent Fungicide Candidates. Journal of Agricultural and Food Chemistry.[Link]

  • Synthesis, Fungicidal Activity and Plant Protective Properties of 1,2,3-Thiadiazole and Isothiazole-Based N-acyl-N-arylalaninates. Molecules (MDPI).[Link]

Comparative

Comprehensive Spectroscopic Comparison: ¹H vs. ¹³C NMR of 4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole

As a fundamental scaffold in medicinal chemistry and agrochemical development, the 1,2,3-thiadiazole ring presents unique electronic properties that heavily influence its analytical characterization. For researchers synt...

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Author: BenchChem Technical Support Team. Date: April 2026

As a fundamental scaffold in medicinal chemistry and agrochemical development, the 1,2,3-thiadiazole ring presents unique electronic properties that heavily influence its analytical characterization. For researchers synthesizing 4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole, Nuclear Magnetic Resonance (NMR) spectroscopy is the gold standard for structural validation.

This guide objectively compares the diagnostic performance of ¹H NMR and ¹³C NMR as complementary analytical modalities. By deconstructing the mechanistic causality behind the chemical shifts and providing a self-validating experimental protocol, this guide ensures high-fidelity structural elucidation.

Mechanistic Causality: Electronic Effects on the Scaffold

To accurately interpret the NMR spectra of 4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole, one must first understand the opposing electronic forces within the molecule. The chemical shifts are not random; they are the direct consequence of inductive effects, resonance, and diamagnetic anisotropy .

  • The Electron-Withdrawing Core (Deshielding): The 1,2,3-thiadiazole ring contains three contiguous heteroatoms (S1, N2, N3). This highly electronegative environment pulls electron density away from the C4 and C5 positions. Consequently, the isolated proton at C5 (H5) experiences severe diamagnetic deshielding, pushing its resonance far downfield to the δ 8.5–9.0 ppm region .

  • The Electron-Donating Periphery (Shielding): The 2,4-dimethylphenyl ring counteracts this effect. The two methyl groups at the ortho (C2') and para (C4') positions donate electron density into the phenyl ring via hyperconjugation (+I, +M effects). This slightly shields the aromatic protons (H3', H5', H6'), keeping them in the standard δ 7.0–7.6 ppm range.

Electronic_Effects Core 4-(2,4-Dimethylphenyl) -1,2,3-thiadiazole Thiadiazole 1,2,3-Thiadiazole Ring (Electron Withdrawing) Core->Thiadiazole Phenyl 2,4-Dimethylphenyl Ring (Electron Donating) Core->Phenyl N_S_Effect Electronegative N & S Atoms Inductive Deshielding Thiadiazole->N_S_Effect Me_Effect Methyl Groups (C2', C4') Hyperconjugation (+I, +M) Phenyl->Me_Effect H5_Shift H5 Proton Downfield Shift (δ 8.5 - 9.0 ppm) N_S_Effect->H5_Shift C4_Shift C4 Carbon Downfield Shift (δ ~161 ppm) N_S_Effect->C4_Shift Aryl_Shift Aryl Protons Shielded (δ 7.0 - 7.6 ppm) Me_Effect->Aryl_Shift

Electronic effects dictating NMR chemical shifts in the target molecule.

Performance Comparison: ¹H NMR vs. ¹³C NMR

When evaluating the structural integrity of 4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole, ¹H and ¹³C NMR serve distinct, non-overlapping functions. Relying on only one modality introduces analytical blind spots .

Modality A: ¹H NMR (High Sensitivity, Connectivity Mapping)
  • Strengths: Rapid acquisition (~2 minutes). Excellent for determining the substitution pattern of the phenyl ring via J-coupling (scalar coupling). The doublet of doublets for H5' (J = 8.0, 1.5 Hz) unambiguously confirms the 2,4-disubstitution pattern.

  • Limitations: Completely blind to the quaternary carbons. It cannot directly prove the existence of the C4–C1' bond connecting the two rings.

Modality B: ¹³C NMR (Skeletal Mapping, Quaternary Detection)
  • Strengths: Provides a direct map of the entire carbon skeleton. It is the only way to observe the highly diagnostic C4 thiadiazole carbon (δ ~161.0 ppm) and the four quaternary carbons of the aryl ring.

  • Limitations: Low sensitivity due to the 1.1% natural abundance of ¹³C. Requires significantly longer acquisition times (hours) and is generally non-quantitative due to varying T₁ relaxation times and the Nuclear Overhauser Effect (NOE).

Quantitative Data Comparison Table
NucleusPositionPredicted Shift (δ, ppm)Multiplicity (J in Hz)IntegrationMechanistic Causality
¹H H5 (Thiadiazole)8.60Singlet (s)1HStrong inductive deshielding by adjacent N and S atoms.
¹H H6' (Aryl)7.55Doublet (d, J = 8.0)1HOrtho to the electron-withdrawing thiadiazole ring.
¹H H5' (Aryl)7.10Doublet of doublets (dd, J = 8.0, 1.5)1HShielded by para-methyl; coupled to H6' and H3'.
¹H H3' (Aryl)7.05Broad singlet (br s)1HPositioned between two electron-donating methyl groups.
¹H 2'-CH₃2.40Singlet (s)3HBenzylic methyl, slightly deshielded by ortho-thiadiazole.
¹H 4'-CH₃2.35Singlet (s)3HStandard benzylic methyl group.
¹³C C4 (Thiadiazole)161.0--sp² carbon directly bonded to N and the aryl substituent.
¹³C C4' (Aryl)139.0--Quaternary ipso carbon attached to the 4'-methyl group.
¹³C C2' (Aryl)136.5--Quaternary ipso carbon attached to the 2'-methyl group.
¹³C C5 (Thiadiazole)132.0--sp² carbon bonded to S; less deshielded than C4.
¹³C C3', C5', C6'126.5 - 131.5--Aromatic methine (CH) carbons.
¹³C 2'-CH₃, 4'-CH₃21.0, 21.2--Aliphatic benzylic carbons.
Self-Validating Experimental Protocol

To ensure absolute trustworthiness in your spectroscopic data, the following protocol integrates mandatory self-validation checkpoints . If a checkpoint fails, the workflow must be paused and corrected.

NMR_Workflow A 1. Sample Preparation (15 mg in CDCl3 + TMS) B 2. Probe Tuning & Matching (Optimize RF transmission) A->B C 3. Locking & Shimming (B0 Field Homogeneity) B->C D 4. Pulse Sequence Execution (1D 1H / 13C with appropriate d1) C->D E 5. FID Acquisition (Signal Averaging) D->E F 6. Fourier Transform (FT) & Apodization E->F G 7. Phase & Baseline Correction F->G H 8. Peak Picking & Integration (Structural Validation) G->H

Experimental workflow for 1H and 13C NMR acquisition and processing.

Step 1: Sample Preparation & Internal Calibration

Dissolve 15–20 mg of purified 4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v Tetramethylsilane (TMS). Transfer to a high-quality 5 mm NMR tube.

  • Validation Check: The TMS acts as an internal self-validation standard. If the TMS peak does not resolve as a sharp, perfectly symmetrical singlet at exactly δ 0.00 ppm during preliminary scans, the spectrometer's magnetic field homogeneity (shimming) is compromised. Recalibrate Z1 and Z2 shims before proceeding.

Step 2: ¹H NMR Acquisition (Connectivity Mapping)

Lock onto the deuterium signal of CDCl₃. Execute a standard 1D ¹H pulse sequence (e.g., zg30) at 400 MHz or higher. Use a spectral width of 12 ppm, a relaxation delay (D1) of 1.0 second, and acquire 16 scans.

  • Validation Check: Integrate the downfield H5 singlet (δ 8.60 ppm) and set its value to exactly 1.00. The two upfield methyl singlets (δ 2.35, 2.40 ppm) must integrate to 3.00 ± 0.05 each. Any deviation greater than 5% indicates either sample impurity or incomplete longitudinal relaxation.

Step 3: ¹³C NMR Acquisition (Skeletal Mapping)

Switch to a ¹H-decoupled ¹³C pulse sequence (e.g., zgpg30) at 100 MHz. Increase the relaxation delay (D1) to 2.5 seconds and acquire a minimum of 1024 scans to overcome the low natural abundance of ¹³C.

  • Validation Check: Compare the signal-to-noise ratio (SNR) of the protonated C5 peak to the quaternary C4 peak. Quaternary carbons relax slower and lack NOE enhancement from directly attached protons. If the C4 peak (δ 161.0 ppm) is indistinguishable from baseline noise, the D1 delay is insufficient. Abort the run, increase D1 to 3.5 seconds, and restart acquisition.

Step 4: Data Processing

Apply an exponential window function (Line Broadening, LB = 0.3 Hz for ¹H; LB = 1.0 Hz for ¹³C) to the Free Induction Decay (FID) prior to Fourier Transformation. Perform manual zero-order and first-order phase corrections to ensure all peaks are purely absorptive.

References
  • National Center for Biotechnology Information (NCBI). "4-Phenyl-1,2,3-thiadiazole - PubChem Compound Summary." PubChem.[Link]

  • Bakulev, V. A., & Dehaen, W. "The Chemistry of 1,2,3-Thiadiazoles." Wiley Online Library.[Link]

  • Royal Society of Chemistry. "Synthesis and characterization of new 1,3,4-thiadiazole derivatives: study of their antibacterial activity and CT-DNA binding." RSC Advances.[Link]

Validation

A Comparative Guide to the Antifungal Landscape: Benchmarking 4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole Against the Clinical Gold Standard of Azoles

This guide provides a comparative analysis of the antifungal potential of the novel compound 4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole against the established azole class of antifungals. Designed for researchers, scientis...

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Author: BenchChem Technical Support Team. Date: April 2026

This guide provides a comparative analysis of the antifungal potential of the novel compound 4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole against the established azole class of antifungals. Designed for researchers, scientists, and drug development professionals, this document delves into the mechanisms of action, presents a framework for empirical benchmarking, and provides detailed experimental protocols to empower further research in the face of mounting antifungal resistance.

Introduction: The Imperative for Novel Antifungal Agents

The global rise of invasive fungal infections, coupled with the increasing prevalence of drug-resistant strains, presents a formidable challenge to public health. For decades, azole antifungals have been a cornerstone of anti-infective therapy. However, their efficacy is threatened by resistance mechanisms, primarily involving mutations in the gene encoding their target enzyme.[1][2] This evolving landscape necessitates the exploration of novel chemical scaffolds that may offer alternative mechanisms of action or improved potency against resistant pathogens.

The 1,2,3-thiadiazole ring system represents a promising, yet underexplored, area in antifungal drug discovery.[3][4] This guide uses 4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole as a representative molecule to frame a critical comparison with the azole class, outlining the established benchmark and the experimental path required to validate this new chemical entity.

Part 1: The Azole Antifungals - A Clinical Benchmark

Azoles are a major class of antifungal drugs broadly categorized into imidazoles (e.g., ketoconazole) and triazoles (e.g., fluconazole, voriconazole).[5] Their clinical success is rooted in a well-defined mechanism of action and selective toxicity.

Mechanism of Action: Inhibition of Ergosterol Synthesis

The primary mechanism of action for all azole antifungals is the disruption of the fungal cell membrane's integrity.[6] They achieve this by inhibiting the fungal cytochrome P450 enzyme, lanosterol 14α-demethylase (encoded by the ERG11 or CYP51 gene).[1][7] This enzyme is critical for the biosynthesis of ergosterol, the principal sterol in fungal cell membranes, analogous to cholesterol in mammals.

The inhibition of CYP51 leads to two key downstream effects:

  • Depletion of Ergosterol: The lack of ergosterol compromises the membrane's structural integrity and fluidity.[5]

  • Accumulation of Toxic Sterols: The blockage of the pathway causes a buildup of methylated sterol precursors (e.g., lanosterol), which integrate into the membrane and disrupt its function, increasing permeability and inhibiting fungal growth.[1][2]

This targeted action provides a fungistatic effect, arresting the proliferation of the fungal pathogen.[5]

Azole_Mechanism cluster_pathway Ergosterol Biosynthesis Pathway cluster_drug Drug Action Lanosterol Lanosterol Intermediates 14-methylated sterol intermediates Lanosterol->Intermediates CYP51 (Lanosterol 14α-demethylase) ToxicSterols Accumulation of Toxic Sterols Lanosterol->ToxicSterols Accumulation Ergosterol Ergosterol Intermediates->Ergosterol Membrane Functional Fungal Cell Membrane Ergosterol->Membrane Azoles Azole Antifungals (e.g., Fluconazole) Azoles->Lanosterol Inhibition DisruptedMembrane Disrupted Fungal Cell Membrane ToxicSterols->DisruptedMembrane

Caption: Mechanism of action of azole antifungals via CYP51 inhibition.

Comparative Efficacy: Minimum Inhibitory Concentrations (MIC)

The in vitro activity of an antifungal is quantified by its Minimum Inhibitory Concentration (MIC), the lowest concentration of the drug that completely inhibits visible fungal growth.[8] Below is a table of representative MIC ranges for common azoles against key fungal pathogens, compiled from published studies.

Antifungal AgentFungal SpeciesMIC50 (µg/mL)MIC90 (µg/mL)MIC Range (µg/mL)
Fluconazole Candida albicans0.532<0.002 - >128[9]
Itraconazole Aspergillus fumigatus1.02.00.125 - >16[8]
Voriconazole Candida albicans0.00782.0≤0.03 - 16[9]
Voriconazole Aspergillus fumigatus0.51.00.125 - 2.0[8]

MIC50/90: The concentration required to inhibit 50% and 90% of isolates, respectively.

Part 2: The 1,2,3-Thiadiazole Class - An Emerging Challenger

Thiadiazoles are five-membered heterocyclic rings containing sulfur and nitrogen atoms. While several isomers exist, derivatives of both 1,3,4-thiadiazole and 1,2,3-thiadiazole have demonstrated significant biological activities, including antifungal properties.[4][10]

Potential Mechanisms of Action: A Divergent Landscape

Unlike the well-defined mechanism of azoles, the antifungal action of the thiadiazole class appears to be highly dependent on the specific derivative. This presents both a challenge and an opportunity.

  • Ergosterol Inhibition: Some studies on 1,3,4-thiadiazole derivatives suggest a mechanism similar to azoles, involving the inhibition of the 14-α-sterol demethylase enzyme and a subsequent reduction in ergosterol levels.[11][12] This bioisosteric relationship to azoles makes them intriguing candidates for overcoming certain resistance mutations.

  • Cell Wall Disruption: In contrast, other research on a different 1,3,4-thiadiazole compound showed potent activity against azole-resistant Candida species by disrupting cell wall biogenesis, leading to malformed cells without affecting ergosterol content.[13] This suggests a completely different and potentially complementary target.

  • Oxidative Stress & Membrane Damage: Further studies have implicated other mechanisms, such as inducing reactive oxygen species that lead to membrane lipid peroxidation and loss of cell integrity.[14][15]

The mechanism for 4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole is currently uncharacterized. Determining whether it acts on ergosterol synthesis, cell wall integrity, or another novel pathway is a critical next step in its development.

Benchmarking Framework for 4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole

To evaluate its potential, 4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole must be tested against the same standards as azoles. The following table illustrates how experimental data for this novel compound would be benchmarked.

Antifungal AgentFungal SpeciesMIC (µg/mL)
Voriconazole (Reference) Aspergillus fumigatus0.5 - 1.0[8]
4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole Aspergillus fumigatus[Data to be determined]
Fluconazole (Reference) Candida albicans (Susceptible)≤ 2.0[9]
4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole Candida albicans (Susceptible)[Data to be determined]
Fluconazole (Reference) Candida albicans (Resistant)≥ 8.0[16]
4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole Candida albicans (Resistant)[Data to be determined]

A promising result would be a low MIC value, particularly against fungal strains known to be resistant to standard azoles.

Part 3: Experimental Framework for Comparative Benchmarking

Trustworthy and reproducible data is the bedrock of comparative analysis. The following protocol for broth microdilution susceptibility testing is based on the reference method outlined by the Clinical and Laboratory Standards Institute (CLSI) document M27.[17] This procedure is the standard for determining the MIC of a novel compound against yeast pathogens like Candida species.

Protocol: Broth Microdilution MIC Assay (CLSI M27)

This protocol explains the "how" and "why" of generating the data needed for the benchmarking table above.

1. Preparation of Antifungal Stock Solution:

  • Action: Accurately weigh the test compound (e.g., 4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole) and dissolve it in 100% dimethyl sulfoxide (DMSO) to create a high-concentration stock (e.g., 1,280 µg/mL).

  • Causality: DMSO is a standard solvent for non-polar compounds. A high-concentration stock is necessary to ensure the final DMSO concentration in the assay is low (<1%) and does not inhibit fungal growth on its own.

2. Preparation of Inoculum:

  • Action: From a fresh (24-48 hour) culture of the fungus (e.g., Candida albicans) on Sabouraud Dextrose Agar, pick several colonies and suspend them in sterile saline.

  • Action: Adjust the turbidity of the suspension to match a 0.5 McFarland standard using a spectrophotometer (yielding approx. 1-5 x 10⁶ CFU/mL).

  • Action: Dilute this adjusted suspension 1:1000 in RPMI-1640 medium (buffered with MOPS) to achieve the final working inoculum concentration (0.5-2.5 x 10³ CFU/mL).

  • Causality: A standardized inoculum size is critical for reproducibility. Too high an inoculum can lead to falsely elevated MICs (the "inoculum effect"). RPMI-1640 is the standardized synthetic medium for antifungal testing, providing necessary nutrients without interfering with drug activity.

3. Plate Preparation and Inoculation:

  • Action: In a 96-well microtiter plate, perform serial two-fold dilutions of the antifungal stock solution in RPMI-1640 medium, typically across 10 wells (e.g., from 16 µg/mL down to 0.03 µg/mL). The final volume in each well should be 100 µL.

  • Action: Add 100 µL of the working fungal inoculum to each well, bringing the final volume to 200 µL. This halves the drug concentration to the desired final test range (e.g., 8 µg/mL to 0.015 µg/mL).

  • Action: Include a drug-free well (growth control) and an uninoculated well (sterility control).

  • Causality: Serial dilution creates a gradient to pinpoint the lowest concentration that inhibits growth. The growth control ensures the fungus is viable, while the sterility control confirms the medium is not contaminated.

4. Incubation and Reading:

  • Action: Incubate the plate at 35°C for 24-48 hours.

  • Action: Read the MIC endpoint. For azoles and the test compound, the MIC is defined as the lowest concentration that produces a significant reduction in growth (typically ≥50%) compared to the growth control.[18] This can be determined visually or with a spectrophotometer.

  • Causality: A defined incubation period and temperature ensure consistent growth. The 50% inhibition endpoint for fungistatic drugs like azoles is the established standard for clinical correlation.[19]

MIC_Workflow start Start prep_stock Prepare Antifungal Stock Solution (in DMSO) start->prep_stock prep_inoculum Prepare Fungal Inoculum (0.5 McFarland Standard) start->prep_inoculum serial_dilution Perform 2-fold Serial Dilution of Antifungal in 96-Well Plate prep_stock->serial_dilution dilute_inoculum Dilute Inoculum in RPMI-1640 Medium prep_inoculum->dilute_inoculum add_inoculum Add Diluted Inoculum to All Test Wells dilute_inoculum->add_inoculum serial_dilution->add_inoculum controls Include Growth Control & Sterility Control add_inoculum->controls incubate Incubate Plate (35°C, 24-48h) controls->incubate read_mic Read MIC Endpoint (≥50% Growth Inhibition) incubate->read_mic end End read_mic->end

Sources

Safety & Regulatory Compliance

Safety

4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole proper disposal procedures

Standard Operating Procedure: Disposal and Waste Management of 4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole Operational Overview & Chemical Profile 4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole is a specialized heterocyclic compo...

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Author: BenchChem Technical Support Team. Date: April 2026

Standard Operating Procedure: Disposal and Waste Management of 4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole

Operational Overview & Chemical Profile

4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole is a specialized heterocyclic compound frequently utilized in drug discovery, agricultural chemistry, and materials science. While highly valuable for its bioactivity, the inherent stability of the 1,2,3-thiadiazole ring—coupled with the lipophilicity imparted by the 2,4-dimethylphenyl moiety—renders this compound resistant to standard biological degradation. Consequently, it poses specific environmental and toxicological risks, particularly to aquatic ecosystems.

To build a culture of safety and operational excellence, researchers must move beyond basic disposal habits and understand the causality behind waste management. This guide provides an authoritative, step-by-step operational protocol for the safe handling and disposal of 4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole, ensuring full compliance with the [1][2].

Hazard Assessment & Physicochemical Data

Before initiating any disposal protocol, personnel must understand the physical and toxicological parameters of the waste. The table below summarizes the critical data driving our disposal strategy.

ParameterSpecification / Hazard ClassificationOperational Implication
Chemical Name 4-(2,4-Dimethylphenyl)-1,2,3-thiadiazoleN/A
Structural Features 1,2,3-Thiadiazole core, 2,4-dimethylphenyl groupHigh thermal stability; resists hydrolysis.
GHS Classification Acute Tox. 4 (Oral), Skin Irrit. 2, Eye Irrit. 2AMandates strict use of PPE (nitrile gloves, goggles).
Environmental Hazard Aquatic Chronic 2 (Extrapolated)Strictly prohibited from drain disposal.
EPA RCRA Status Unlisted hazardous wasteManaged via toxicity/reactivity characteristics.
Primary Disposal Route High-temperature incineration (>850°C)Requires approved hazardous waste facility.

Disposal Decision Workflow

The segregation of waste at the point of generation is the most critical step in preventing cross-contamination and dangerous chemical reactions. The following workflow illustrates the self-validating segregation system for different waste streams.

DisposalWorkflow Start Waste Generation: 4-(2,4-Dimethylphenyl)- 1,2,3-thiadiazole Solid Solid Waste (Powder/Crystals) Start->Solid Liquid Liquid Waste (Organic Solvents) Start->Liquid PPE Contaminated PPE & Consumables Start->PPE SolidCont Seal in compatible HDPE container Solid->SolidCont LiquidCont Collect in designated organic waste carboy Liquid->LiquidCont PPECont Double-bag in hazardous waste bag PPE->PPECont Labeling Attach RCRA Hazardous Waste Label SolidCont->Labeling LiquidCont->Labeling PPECont->Labeling Incineration High-Temperature Incineration (Approved Facility) Labeling->Incineration

Figure 1: Decision matrix for the segregation and disposal of 4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole.

Step-by-Step Disposal Methodologies

According to the National Research Council's [3][4], no experimental activity should begin unless a comprehensive waste management plan is in place.

Protocol A: Solid Waste (Unused Reagent & Crystalline Spills) Causality: Solid thiadiazoles can generate irritating dust. Using High-Density Polyethylene (HDPE) prevents chemical leaching, while non-sparking tools prevent accidental ignition of organic dust.

  • Containment: Using non-sparking tools, carefully sweep or scoop the solid material. Avoid generating airborne dust.

  • Packaging: Transfer the solid into a chemically compatible, sealable HDPE container. Do not overfill (maintain 10% headspace).

  • Labeling: Immediately affix a standard hazardous waste label. Explicitly write: "Toxic Solid, Organic, N.O.S. (Contains 4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole)".

  • Storage: Place the sealed container in a designated secondary containment tray within a cool, dry chemical waste accumulation area. Ensure disposal within 90 days (Large Quantity Generators) or 180 days (Small Quantity Generators) to maintain RCRA compliance.

Protocol B: Liquid Waste (Organic Solvent Solutions) Causality: 1,2,3-Thiadiazoles are highly soluble in organic solvents (e.g., DCM, DMSO, DMF). Mixing them with aqueous waste can cause precipitation, leading to clogged waste lines and environmental contamination.

  • Segregation: Strictly isolate this waste from aqueous streams.

  • Collection: Transfer the liquid waste into a designated "Halogenated" or "Non-Halogenated" organic waste carboy, matching the carrier solvent.

  • Compatibility Check: Verify that the receiving carboy contains no strong oxidizing agents (e.g., nitric acid, peroxides). Oxidizers can trigger a violent exothermic reaction with the electron-rich dimethylphenyl ring.

  • Venting: Ensure the waste carboy is equipped with a pressure-relieving vented cap to prevent container rupture from solvent vapor expansion.

Protocol C: Contaminated Consumables (PPE, Pipette Tips, Wipes) Causality: Trace amounts of the compound on gloves or wipes still pose a dermal and environmental hazard.

  • Isolation: Place all chemically contaminated gloves, wipes, and plasticware into a heavy-duty, transparent hazardous waste bag (minimum 4 mil thickness).

  • Secondary Containment: Seal the bag and place it into a rigid, pedal-operated hazardous waste bin lined with a secondary bag.

  • Routing: Label as "Contaminated Lab Debris" and route for solid hazardous waste incineration.

Mechanistic Rationale: Why High-Temperature Incineration?

Why is landfilling or basic chemical neutralization insufficient for 4-(2,4-Dimethylphenyl)-1,2,3-thiadiazole? The answer lies in the thermodynamics of the 1,2,3-thiadiazole heterocycle.

The ring is highly stable under standard environmental conditions. However, at temperatures exceeding 850°C, the molecule undergoes rapid thermal cleavage. This process extrudes nitrogen gas ( N2​ ) and generates reactive thioketene or aryl radical intermediates. These intermediates are subsequently oxidized into carbon dioxide ( CO2​ ), water ( H2​O ), and sulfur dioxide ( SO2​ ).

Because SO2​ is a regulated environmental pollutant, the incineration facility must employ alkaline scrubbers (e.g., NaOH or Ca(OH)2​ ) to neutralize the exhaust gases before environmental release.

IncinerationPathway Molecule 1,2,3-Thiadiazole Waste Thermal Thermal Cleavage (>850°C) Molecule->Thermal Intermediates N2, SO2, CO2, H2O & Aryl Radicals Thermal->Intermediates Scrubber Alkaline Scrubber (Neutralizes SOx) Intermediates->Scrubber Exhaust Clean Exhaust Release Scrubber->Exhaust

Figure 2: Thermal cleavage of 1,2,3-thiadiazole derivatives during high-temperature incineration.

Spill Management & Emergency Response

In the event of an accidental spill, immediate containment is required to prevent environmental dispersion.

  • Solid Spills: Do not use water, as it may spread the chemical. Use a damp, chemically compatible wipe to collect the powder, then dispose of it via Protocol C.

  • Liquid Spills: Cover the spill with an inert, non-combustible absorbent material (e.g., vermiculite or sand). Do not use sawdust , as organic materials can become fire hazards when soaked in solvent. Sweep the absorbed mixture into an HDPE container and manage via Protocol A.

References

  • National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press. URL:[Link]

  • U.S. Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Regulations. URL:[Link]

  • U.S. Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Overview. URL:[Link]

Sources

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